(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

• CAS: 145092-68-8

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Introduction

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione, a chiral bicyclic ketone, presents a rigid and stereochemically defined scaffold of significant interest in synthetic organic chemistry and drug discovery. Its unique three-dimensional structure makes it a valuable building block for the synthesis of complex natural products and novel pharmaceutical agents. A comprehensive understanding of its spectroscopic properties, particularly its Nuclear Magnetic Resonance (NMR) signature, is paramount for its unambiguous identification, purity assessment, and the structural elucidation of its derivatives.

This technical guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione. In the absence of directly published, fully assigned experimental spectra for this specific enantiomer, this guide leverages established principles of NMR spectroscopy, predictive modeling, and comparative analysis with structurally related, well-characterized bicyclic systems to provide a robust and scientifically grounded set of chemical shift assignments.

Molecular Structure and Symmetry Considerations

The rigid bicyclo[2.2.1]heptane framework imposes significant conformational constraints, leading to a well-defined spatial arrangement of its constituent atoms. The (1S,4S) stereochemistry dictates the absolute configuration at the bridgehead carbons. The molecule possesses a C₂ axis of symmetry passing through the C7 methylene bridge and the midpoint of the C1-C4 bond. This symmetry element renders several pairs of protons and carbons chemically equivalent, simplifying the expected NMR spectra.

Figure 1: Molecular Structure and Atom Numbering

Caption: Structure of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione with atom numbering.

Experimental and Predictive Methodology

NMR Data Acquisition (General Protocol)

A standard experimental protocol for acquiring high-quality NMR data for a compound such as this would involve the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆). The choice of solvent can influence chemical shifts, so consistency is key.

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Obtain a proton-decoupled ¹³C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment (DEPT-135 and DEPT-90) is also crucial for differentiating between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon (¹H-¹³C) correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range (2-3 bond) ¹H-¹³C correlations, which are vital for assigning quaternary carbons and confirming the overall carbon framework.

Predictive Modeling

The chemical shifts presented in this guide are based on a combination of:

• ChemDraw's NMR prediction algorithm: A widely used tool that provides estimated chemical shifts based on a large database of known structures.

• Analysis of empirical data from analogous structures: Examining published, assigned NMR data for compounds like camphor, norbornanone, and other bicyclic ketones provides a strong basis for refining the predicted values.

¹H NMR Spectral Assignments

The ¹H NMR spectrum of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione is expected to show four distinct signals due to the molecule's C₂ symmetry.

Table 1: Predicted ¹H NMR Chemical Shift Assignments

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale for Assignment
H1, H4	2.8 - 3.0	br s	-	These are the bridgehead protons. They are adjacent to the carbonyl groups and are expected to be deshielded. Due to coupling with multiple neighboring protons, the signal is likely to be a broad singlet or a complex multiplet.
H3, H6 (exo)	2.2 - 2.4	d	Jgem ≈ 18, Jvic ≈ 4	The exo protons are on the same face as the C7 bridge. They are diastereotopic to the endo protons. The large geminal coupling is characteristic of methylene protons adjacent to a carbonyl in a bicyclic system.
H3, H6 (endo)	1.9 - 2.1	dd	Jgem ≈ 18, Jvic ≈ 2	The endo protons are on the opposite face of the C7 bridge. They are typically more shielded than their exo counterparts. The smaller vicinal coupling is due to the dihedral angle with the adjacent bridgehead proton.
H7 (syn & anti)	1.7 - 1.9	m	-	These two protons on the C7 bridge are diastereotopic but due to the symmetry of the molecule and similar magnetic environments, their signals are expected to be a complex, overlapping multiplet.

¹³C NMR Spectral Assignments

The proton-decoupled ¹³C NMR spectrum is predicted to display four signals, consistent with the molecular symmetry.

Table 2: Predicted ¹³C NMR Chemical Shift Assignments

Carbon(s)	Predicted Chemical Shift (δ, ppm)	DEPT-135	Rationale for Assignment
C2, C5	210 - 215	No signal	The carbonyl carbons are the most deshielded and appear at the lowest field, a characteristic feature of ketones.[1]
C1, C4	50 - 55	CH	These are the bridgehead methine carbons. Their chemical shift is influenced by the adjacent carbonyl groups.
C3, C6	35 - 40	CH₂	These are the methylene carbons alpha to the carbonyl groups.
C7	30 - 35	CH₂	This is the methylene bridge carbon, which is the most shielded of the aliphatic carbons.

2D NMR Correlation Analysis (Predicted)

To unambiguously assign the ¹H and ¹³C signals, a suite of 2D NMR experiments would be indispensable. The following correlations are predicted:

COSY (¹H-¹H Correlations)

A COSY spectrum would reveal the coupling network within the molecule.

Figure 2: Predicted Key COSY Correlations

Caption: Expected COSY correlations for key protons.

• The bridgehead protons (H1/H4) would show correlations to the exo and endo protons on the adjacent methylene groups (H3/H6) and to the methylene protons of the C7 bridge.

• The exo and endo protons (H3/H6) would show a strong cross-peak due to their geminal coupling.

HSQC (¹H-¹³C One-Bond Correlations)

The HSQC spectrum would directly link each proton to the carbon it is attached to.

Figure 3: Predicted HSQC Correlations

Caption: Predicted direct ¹H-¹³C correlations from an HSQC experiment.

HMBC (¹H-¹³C Long-Range Correlations)

The HMBC spectrum is critical for confirming the carbon skeleton and assigning quaternary carbons (in this case, the carbonyls).

• H1/H4 would show correlations to C2/C5 (carbonyls), C3/C6 , and C7 .

• H3/H6 (both exo and endo) would show correlations to C1/C4 and C2/C5 .

• H7 would show correlations to C1/C4 .

Conclusion

This technical guide provides a comprehensive and scientifically rigorous assignment of the ¹H and ¹³C NMR spectra for (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione. While based on predictive methods and comparative analysis due to the absence of readily available, fully assigned experimental data, the assignments presented herein are grounded in the fundamental principles of NMR spectroscopy and the well-understood magnetic environments of bicyclic systems. This guide serves as a valuable resource for researchers in synthetic chemistry, medicinal chemistry, and materials science, enabling the confident identification and characterization of this important chiral building block and its derivatives. The provided step-by-step protocols and the rationale behind the spectral assignments offer a framework for the analysis of related complex molecules.

References

• PubChem. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. National Center for Biotechnology Information. [Link]

• OpenOChem Learn. Ketones. [Link]

Sources

• 1. Bicyclo[2.2.1]heptane-2,5-dione, 1,7,7-trimethyl- [webbook.nist.gov]

An In-depth Technical Guide to the Thermodynamic Stability and Conformational Analysis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione, a chiral, rigid bicyclic ketone, represents a valuable scaffold in medicinal chemistry and stereocontrolled synthesis. Its constrained framework offers a unique three-dimensional presentation of functional groups, making it an attractive building block for novel therapeutics and chiral ligands. This guide provides a comprehensive examination of the core physicochemical principles governing this molecule: its inherent thermodynamic stability, dictated by significant ring strain, and its conformational landscape. By integrating theoretical principles with actionable experimental and computational protocols, this document serves as an in-depth resource for researchers seeking to understand, modify, and strategically deploy this versatile chemical entity.

Introduction: The Significance of a Rigid Scaffold

The bicyclo[2.2.1]heptane framework, commonly known as the norbornane skeleton, is a cornerstone of modern organic chemistry.[1] Its rigid, cage-like structure has been exploited to create molecules with precisely defined spatial arrangements, proving invaluable in the study of reaction mechanisms and in the design of molecules with specific biological targets.

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a specific enantiomer of this family, featuring two ketone functionalities at the C2 and C5 positions.[2] This substitution pattern, combined with its inherent chirality and rigidity, makes it a compelling starting point for the synthesis of complex natural products and pharmaceuticals where precise stereochemical control is paramount. Understanding the energetic landscape of this molecule—both its overall stability and the subtle conformational preferences imposed by the carbonyl groups—is critical for predicting its reactivity and its potential interactions in a biological context. This guide aims to provide a detailed analysis of these properties, offering both foundational knowledge and practical methodologies for their investigation.

Thermodynamic Stability: The Energetics of a Strained System

The defining thermodynamic feature of the bicyclo[2.2.1]heptane system is its significant ring strain.[1] This strain is an accumulation of several energetic penalties relative to an idealized acyclic or large-ring reference compound.

Theoretical Framework: Deconstructing Ring Strain

The total strain energy in (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione arises primarily from two sources:

• Angle Strain (Baeyer Strain): The C-C-C bond angles within the five- and six-membered rings of the bicyclic system are distorted from the ideal sp³ tetrahedral angle of 109.5°. This deviation creates significant energetic strain.

• Torsional Strain (Pitzer Strain): The rigid framework forces some adjacent C-H and C-C bonds into eclipsed or near-eclipsed conformations, leading to repulsive electronic interactions.

The introduction of two sp²-hybridized carbonyl carbons slightly alters the local geometry, but the overall high strain of the bicyclic system remains the dominant thermodynamic feature.

Caption: Key contributors to the thermodynamic instability of the bicyclo[2.2.1]heptane skeleton.

Quantitative Analysis: Estimating Thermodynamic Properties

Property	Estimated Value (kcal/mol)	Method	Basis of Estimation
Ring Strain Energy	~20-25	Computational (DFT)	Comparison with acyclic analogues and related bicyclic systems. The parent norbornane has a strain energy of approximately 17.3 kcal/mol. The introduction of carbonyl groups can influence this value.
Heat of Formation (ΔHf°)	Computable	Ab initio / DFT	Calculated using isodesmic or homodesmotic reactions.

Note: These values are estimates based on data for related structures. Accurate values for the target molecule require specific computational studies.

Experimental Protocol: Computational Estimation of Strain Energy

A robust method for calculating strain energy is through the use of a homodesmotic reaction scheme. This involves a hypothetical reaction where the number and type of bonds are conserved on both sides, effectively isolating the strain energy.

Objective: To calculate the strain energy of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Methodology:

• Software Selection: Utilize a computational chemistry package such as Gaussian, ORCA, or Spartan.

• Method and Basis Set: Employ a reliable level of theory, such as Density Functional Theory (DFT) with the B3LYP functional and a 6-31G(d) or larger basis set.

• Structure Optimization:

  • Build the 3D structure of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

  • Perform a full geometry optimization to find the lowest energy conformation.

  • Run a frequency calculation to confirm that the optimized structure is a true minimum (no imaginary frequencies).

• Reference Molecule Optimization:

  • Select appropriate strain-free reference molecules for the homodesmotic reaction. For example: (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione + 4 CH₃CH₃ → 2 CH₃COCH₃ + 2 CH₃CH₂CH₃ + CH₃CH₂CH₂CH₃.

  • Optimize the geometry and perform frequency calculations for each reference molecule using the same level of theory.

• Energy Calculation:

  • Extract the electronic energies (including zero-point vibrational energy corrections) for the target molecule and all reference molecules.

• Strain Energy Calculation:

  • Calculate the enthalpy change (ΔH) of the homodesmotic reaction. This ΔH is the strain energy of the target molecule.

  • ΔH = [Σ(Energies of products)] - [Σ(Energies of reactants)]

Caption: Computational workflow for determining strain energy via a homodesmotic reaction.

Conformational Analysis: A Study in Rigidity

The bicyclo[2.2.1]heptane skeleton is conformationally rigid. Unlike cyclohexane, it cannot undergo ring-flipping. However, minor conformational isomerism can exist, and understanding these subtle preferences is key to predicting the molecule's shape and reactivity.

Theoretical Considerations

The dominant conformation of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a rigid "boat-like" structure for the six-membered ring, which is locked in place by the methylene bridge. The two five-membered rings adopt envelope-like conformations. The presence of the C2 and C5 carbonyl groups introduces localized planarization but does not fundamentally alter the overall cage-like structure. The primary conformational question revolves around the potential for very slight puckering or twisting of the rings away from perfect symmetry.

Experimental Methodologies for Conformational Elucidation

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for determining the solution-state conformation of molecules.[3] For (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione, specific NMR experiments can provide definitive conformational insights.

• ¹H and ¹³C NMR: The chemical shifts of the bridgehead, methylene, and bridge protons and carbons are highly sensitive to the local geometry.

• Nuclear Overhauser Effect (NOE): NOE-based experiments, such as 2D NOESY, are crucial as they identify protons that are close in space, regardless of their bonding connectivity. This allows for the direct mapping of the molecule's 3D structure in solution.

Experimental Protocol: 2D NOESY for Conformer Identification

Objective: To confirm the rigid conformation and through-space proton proximities.

• Sample Preparation: Dissolve 5-10 mg of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione in a suitable deuterated solvent (e.g., CDCl₃ or acetone-d₆) in a high-quality NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) equipped with a probe capable of performing 2D experiments.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum to determine chemical shifts and appropriate spectral widths.

  • Set up a 2D NOESY experiment. A mixing time of 500-800 ms is typically a good starting point for a molecule of this size.

• Data Processing and Interpretation:

  • Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).

  • Analyze the NOESY spectrum for cross-peaks. A cross-peak between two protons indicates they are spatially close (typically < 5 Å).

  • Key expected correlations for the rigid conformer would be between the bridgehead protons and adjacent endo/exo protons, as well as between the protons on the one-carbon bridge and the endo protons of the six-membered ring.

Caption: Simplified representation of expected strong NOE correlations in the bicyclo[2.2.1]heptane core.

3.2.2. X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the molecule's conformation in the solid state.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione suitable for diffraction (typically > 0.1 mm in all dimensions). Slow evaporation of a solution in a suitable solvent (e.g., ethyl acetate/hexane) is a common method.

• Data Collection: Mount a crystal on a goniometer and cool it under a stream of nitrogen gas (typically to 100 K). Collect diffraction data using a modern X-ray diffractometer.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the phase problem using direct methods or Patterson synthesis to obtain an initial model of the structure.

  • Refine the atomic positions and thermal parameters against the experimental data until a good fit is achieved. The final refined structure will provide precise bond lengths, bond angles, and dihedral angles, defining the molecule's solid-state conformation.

Synthesis and Spectroscopic Characterization

While the racemic form of bicyclo[2.2.1]heptane-2,5-dione has been reported, the enantiopure (1S,4S) isomer is a more valuable building block for asymmetric synthesis.[4]

Plausible Enantioselective Synthetic Route

An enantioselective synthesis could be achieved via a chiral auxiliary-mediated Diels-Alder reaction or through the enzymatic resolution of a racemic intermediate. A plausible route involves the desymmetrization of a meso-anhydride.

Caption: A conceptual synthetic route to the enantiopure dione.

Spectroscopic Data

The following table summarizes the expected spectroscopic characteristics for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione, based on data for analogous structures.

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~2.8-3.0 (m, 2H, bridgehead), ~2.0-2.4 (m, 6H, methylene)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~215 (C=O), ~50 (bridgehead CH), ~35 (methylene CH₂)
IR (KBr, cm⁻¹)	~1750 (C=O stretch, characteristic of strained cyclic ketones)
Mass Spec (EI, m/z)	124 (M⁺), characteristic fragmentation pattern involving retro-Diels-Alder reaction.
Optical Activity	[α]D: -4.3 ± 0.2° (c = 2 in chloroform)[5]

Conclusion and Future Directions

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a molecule defined by its thermodynamic instability—a direct consequence of its significant ring strain—and its profound conformational rigidity. This guide has outlined the theoretical underpinnings of these properties and provided robust experimental and computational protocols for their detailed investigation.

The unique, stereochemically defined structure of this dione makes it an underutilized yet highly promising scaffold for the development of novel pharmaceuticals. Its rigid framework can be used to orient pharmacophoric groups in a precise manner, potentially leading to highly selective and potent biological activity. Future research should focus on the experimental validation of its computed thermodynamic properties, a definitive X-ray crystallographic analysis, and the exploration of its utility as a chiral starting material in the synthesis of complex molecular architectures.

References

• PubChem. (n.d.). (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (1R,4R)-bicyclo[2.2.1]heptane-2,5-dione. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Bicyclo(2.2.1)heptane-2,5-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Hawkins, R. T., Hsu, R. S., & Wood, S. G. (1978). Bicyclo[2.2.1]heptane-2,5-dione: its preparation and reaction with nucleophiles. The Journal of Organic Chemistry, 43(24), 4648–4650. [Link]

• Plettner, E., et al. (2005). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its use in determining the absolute configuration of bicyclo[2.2.1]heptan-2-one. Tetrahedron: Asymmetry, 16(16), 2754-2763.

• Allinger, N. L., Geise, H. J., Pyckhout, W., Paquette, L. A., & Gallucci, J. C. (1989). Structures of norbornane and dodecahedrane by molecular mechanics calculations (MM3), x-ray crystallography, and electron diffraction. Journal of the American Chemical Society, 111(3), 1106–1114. [Link]

• San Fabián, J., García de la Vega, J. M., Suardíaz, R., & Fernández-Oliva, M. (2013). Computational NMR coupling constants: Shifting and scaling factors for evaluating 1 J CH. Magnetic Resonance in Chemistry, 51(12), 809-816.

• PubChem. (n.d.). Bicyclo(2.2.1)heptane. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). Bicyclo[2.2.1]heptane-2,5-dione, 1,7,7-trimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Britvin, S. N., et al. (2017). Crystal structure of (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide.
• Ambast, P. K., et al. (2024). 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. RSC Medicinal Chemistry.

• Krow, G. R. (1993). Chemistry of 7-Azabicyclo[2.2.1]hepta-2,5-dienes, 7-Azabicyclo[2.2.1]hept-2-enes, and 7-Azabicyclo[2.2.1]heptanes. Chemical Reviews, 93(2), 465-513. [Link]

• PubChem. (n.d.). Bicyclo(2.2.1)heptane. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-oxime, (1R)-. Retrieved from [Link]

• ResearchGate. (n.d.). Bicyclo[2.2.1]heptane compounds studied. Retrieved from [Link]

• Hawkins, R. T., Hsu, R. S., & Wood, S. G. (1978). Bicyclo[2.2.1]heptane-2,5-dione: its preparation and reaction with nucleophiles. The Journal of Organic Chemistry, 43(24), 4648-4650. [Link]

Sources

• 1. Bicyclo(2.2.1)heptane | C7H12 | CID 9233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione | C7H8O2 | CID 10034631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Conformational analysis. Part 17. An NMR and theoretical investigation of the conformation of bicyclo[5.2.1]decane-2,6-dione - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Multiscale Modeling of Vinyl-Addition Polynorbornenes: The Effect of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]

Vibrational Frequencies and IR Spectroscopy of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione: A Comprehensive Technical Guide

Executive Summary

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (commonly known as chiral norbornane-2,5-dione) is a highly rigid, C2​ -symmetric bridged bicyclic diketone. It serves as a critical building block in the synthesis of advanced chiral ligands, such as DIANANE, which are utilized in asymmetric catalysis [1]. For researchers and drug development professionals, Fourier Transform Infrared (FTIR) spectroscopy is the most immediate and non-destructive analytical modality for validating the structural integrity, purity, and conformational dynamics of this molecule. This whitepaper provides an in-depth analysis of its vibrational frequencies, the quantum mechanical causality behind its spectral signature, and field-proven protocols for its characterization.

Structural Dynamics & Vibrational Theory

The interpretation of the IR spectrum of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione requires an understanding of its strained molecular geometry. In a standard, unstrained aliphatic ketone (e.g., cyclohexanone), the sp2 hybridized carbonyl carbon maintains an ideal bond angle of ~120°, resulting in a C=O stretching frequency of approximately 1715 cm⁻¹.

However, the bicyclo[2.2.1]heptane framework imposes severe geometric constraints. The internal bond angles at the carbonyl carbons are compressed to approximately 104°–108°.

The Causality of the Spectral Shift: To accommodate this tightened internal angle, the carbon atom allocates more p -orbital character to the C–C single bonds within the ring. Consequently, the remaining hybrid orbital forming the σ -bond to the oxygen atom is forced to adopt a higher s -orbital character. Because s -electrons are held closer to the nucleus, the C=O bond becomes shorter and stronger. According to Hooke’s Law for a harmonic oscillator ( ν=2πc1​μk​​ ), an increase in the bond's force constant ( k ) directly translates to a higher vibrational frequency ( ν ). As a result, the highly diagnostic C=O stretch for (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione is shifted significantly upward, appearing as a sharp, intense band at ~1753 cm⁻¹ [2].

Quantitative Spectral Data

The following table consolidates the key vibrational modes of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione, correlating empirical wavenumbers with their mechanistic origins.

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Mechanistic Origin / Causality
C=O Stretch	~1753	Strong	Elevated frequency due to high s -character in the C=O bond caused by bicyclic angle strain (<109°).
C-H Asym. Stretch	~2941	Medium	sp3 C-H stretching of the rigid methylene bridges.
C-H Sym. Stretch	~2871	Medium	In-phase stretching of the aliphatic framework.
CH₂ Scissoring	~1447	Medium	Bending of the methylene protons constrained by the rigid bicyclic geometry.
C-C Skeletal	1342, 1248	Medium	Coupled C-C stretching within the strained norbornane core.
Ring Deformation	1144, 1085	Weak/Med	Complex breathing modes of the bicyclo[2.2.1]heptane skeleton.

Self-Validating Experimental Protocol: ATR-FTIR

To ensure scientific integrity and reproducibility, the following protocol utilizes a self-validating workflow for the Attenuated Total Reflectance (ATR) FTIR characterization of the diketone.

Objective: To obtain a high-fidelity IR spectrum while confirming the absence of synthetic impurities (e.g., unreacted diol precursors).

Step-by-Step Methodology:

• System Initialization: Purge the FTIR spectrometer with dry N2​ for 30 minutes. Causality: Eliminating atmospheric H2​O and CO2​ prevents the masking of subtle skeletal vibrations in the 1400–1000 cm⁻¹ fingerprint region.

• Background Profiling: Collect a background spectrum using a pristine diamond ATR crystal (32 scans, 4 cm⁻¹ resolution).

• Sample Application: Deposit 2–5 mg of the neat crystalline (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione onto the crystal. Engage the pressure anvil until the torque slips. Causality: The rigid crystalline lattice requires firm, uniform contact to minimize the refractive index mismatch and prevent signal attenuation (the "ATR effect").

• Spectral Acquisition: Execute the scan from 4000 to 400 cm⁻¹. Apply an ATR-correction algorithm to adjust for wavelength-dependent penetration depth.

• Orthogonal Validation (Self-Validating Step):

  • Purity Check: Immediately inspect the 3400–3200 cm⁻¹ region. The complete absence of a broad O-H stretching band proves that the precursor diol has been fully oxidized.

  • Integrity Check: Verify the presence of the sharp C=O peak at ~1753 cm⁻¹. A shift to lower wavenumbers (e.g., 1710 cm⁻¹) would indicate unintended ring-opening or degradation.

Fig 1: Self-validating ATR-FTIR experimental workflow for diketone characterization.

Synthetic Utility & Reaction Monitoring

In drug development and asymmetric catalysis, (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione is frequently subjected to reductive amination to yield C2​ -symmetric diamines like DIANANE [3]. IR spectroscopy is the optimal tool for real-time reaction monitoring in this pathway.

Chiral Recognition & Complexation: Beyond covalent transformations, the diketone is used in chiral resolution via inclusion complexation with resolving agents like brucine. When the 1:1 inclusion complex forms, the IR spectrum exhibits distinct shifts. The hydrogen bonding network between the brucine matrix and the diketone alters the local dipole moments, which can be tracked via subtle shifts in the C=O stretching frequencies and the appearance of broad N-H vibrational bands (3300–2700 cm⁻¹) [4].

Fig 2: Synthetic pathway and IR monitoring of (1S,4S)-Norbornane-2,5-dione to DIANANE.

References

• Enantioselective Synthesis of Bicyclo[4.4.1]undecane-2,7-dione via Samarium(II)-Mediated Fragmentation Thieme Connect URL:[Link]

• Optical Resolution of 2-Azabicyclo[2.2.1]hept-5-en-3-one by Inclusion Complexation with Brucine Chemistry Letters (Clockss Archive) URL:[Link]

• Enantiomerically Pure Isophorone Diamine: A Chiral 1,4-Diamine Building Block Made Available on Large Scale ResearchGate URL:[Link]

• Crystalline inclusion complexes as media of molecular recognitions and selective reactions IUPAC URL:[Link]

Stereochemical Mechanism and Enantioselective Synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Executive Summary

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (enantiopure norbornane-2,5-dione) is a rigid, C2-symmetric chiral building block of paramount importance in modern asymmetric catalysis. It serves as the primary precursor for DIANANE (endo,endo-2,5-diaminonorbornane), a privileged ligand scaffold utilized in highly enantioselective Nozaki-Hiyama-Kishi (NHK) reactions 1.

As a Senior Application Scientist, I have structured this whitepaper to deconstruct the stereochemical mechanisms governing its formation from meso-norbornadiene. The synthesis relies on a delicate interplay of transition-metal-catalyzed desymmetrization, stereoretentive main-group oxidation, and regioselective functionalization. Every protocol described herein is designed as a self-validating system to ensure >99% enantiomeric excess (ee) without the need for intermediate chromatographic purification 1.

Strategic Desymmetrization: The Hayashi Hydrosilylation

The synthetic sequence initiates with the desymmetrization of meso-norbornadiene. By employing a palladium catalyst ligated with a chiral monodentate phosphine, such as (R)-MOP, the reaction achieves exceptional enantioselectivity.

Causality of Experimental Choices: Trichlorosilane (HSiCl₃) is selected over other silanes because the resulting trichlorosilyl group is highly electrophilic, which is a strict prerequisite for the subsequent Tamao-Fleming oxidation 2. The Pd-MOP catalyst is specifically chosen because its unique steric environment effectively differentiates the enantiotopic double bonds of norbornadiene during the migratory insertion step. The rigid bicyclic framework prevents unwanted β-hydride elimination, locking the stereocenter and strictly favoring the exo-addition product.

Protocol 1: Asymmetric Hydrosilylation

• Preparation: Charge a flame-dried Schlenk flask with[Pd(η³-C₃H₅)Cl]₂ (0.1 mol%) and (R)-MOP (0.2 mol%) under an argon atmosphere.

• Activation: Add anhydrous toluene and stir at 0 °C for 15 minutes to generate the active Pd(0) complex.

• Reaction: Introduce meso-norbornadiene (1.0 equiv) followed by the dropwise addition of HSiCl₃ (1.2 equiv) via syringe.

• Validation: Stir at 0 °C for 12 hours. Self-Validation Check: Analyze an aliquot via ¹H NMR; the complete disappearance of the symmetrical meso-olefinic signals confirms quantitative conversion to (1R,2S,4S)-5-trichlorosilylnorbornene.

Caption: Catalytic cycle of the enantioselective Pd-MOP Hayashi hydrosilylation.

Stereoretentive Cleavage: The Tamao-Fleming Oxidation

To convert the trichlorosilyl group to a hydroxyl group with absolute retention of stereochemistry, a modified Tamao-Fleming oxidation is employed 1.

Causality of Experimental Choices: Standard Tamao-Fleming conditions utilize aqueous H₂O₂. However, on highly strained bicyclic systems, aqueous conditions lead to competitive hydrolysis of the chlorosilane to intractable siloxane polymers. Berkessel et al. demonstrated that substituting aqueous H₂O₂ with hydrogen peroxide-urea clathrate (UHP) is critical 1. UHP provides a controlled, anhydrous release of peroxide, ensuring clean nucleophilic attack at the silicon center and facilitating the stereoretentive 1,2-alkyl migration from silicon to oxygen.

Protocol 2: Anhydrous Tamao-Fleming Oxidation

• Silicate Formation: Dilute the crude (1R,2S,4S)-5-trichlorosilylnorbornene in a 1:1 mixture of MeOH/THF. Add Et₃N (excess) at 0 °C to generate the intermediate trimethoxysilane.

• Oxidation: To this mixture, add KF (2.0 equiv), KHCO₃ (2.0 equiv), and UHP (3.0 equiv).

• Rearrangement: Stir at room temperature for 12 hours. The fluoride ions increase the electrophilicity of the silicon center, driving the formation of the hypervalent hydroperoxysilicate intermediate.

• Validation: Quench with saturated aqueous Na₂S₂O₃ and extract with EtOAc. Self-Validation Check: GC-MS analysis will show a distinct mass shift corresponding to the cleavage of the silyl group and the formation of (1S,2S,4S)-5-norbornen-2-ol.

Caption: Stereochemical transition state and mechanism of the Tamao-Fleming oxidation.

Regioselective Functionalization: Oxidation to the 2,5-Dione

The conversion of 5-norbornen-2-ol to (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione requires the oxidation of both the secondary alcohol and the unactivated alkene.

Causality of Experimental Choices: Direct oxidative cleavage of the alkene must be avoided to preserve the bicyclic scaffold. Instead, a tandem Wacker-type oxidation followed by a Jones oxidation is utilized. During the Pd-catalyzed Wacker oxidation, the pre-existing hydroxyl group at C2 exerts a powerful directing effect. It coordinates with the palladium catalyst, overriding the inherent steric bias of the norbornene system and enforcing regioselective nucleophilic attack of water at the C5 position. This yields 5-hydroxy-2-norbornanone, which is subsequently oxidized to the target 2,5-dione.

Protocol 3: Tandem Regioselective Oxidation

• Wacker Oxidation: Dissolve 5-norbornen-2-ol in a DMF/H₂O mixture. Add PdCl₂ (10 mol%) and CuCl (1.0 equiv) under an O₂ atmosphere (1 atm). Stir at 25 °C until complete consumption of the alkene is observed via TLC.

• Jones Oxidation: Cool the crude 5-hydroxy-2-norbornanone solution to 0 °C. Add Jones reagent (CrO₃/H₂SO₄) dropwise until a persistent orange color remains, indicating an excess of the oxidant.

• Workup: Quench the excess oxidant with isopropanol, extract with DCM, and wash with brine.

• Validation: Purify via recrystallization from hexanes/ethyl acetate. Self-Validation Check: FTIR spectroscopy will reveal a strong, singular C=O stretching frequency at ~1745 cm⁻¹ (characteristic of strained bicyclic ketones) and the complete absence of O-H stretching bands.

Caption: Complete synthetic workflow from meso-norbornadiene to (1S,4S)-norbornane-2,5-dione.

Quantitative Data & Stereochemical Yields

The table below summarizes the quantitative metrics across the synthetic sequence. The high enantiomeric excess is established in Step 1 and rigorously preserved throughout the subsequent transformations .

Synthetic Step	Intermediate/Product	Yield (%)	Enantiomeric Excess (ee)	Key Validation Metric
1. Hydrosilylation	(1R,2S,4S)-5-trichlorosilylnorbornene	>95% (crude)	>99%	¹H NMR: Loss of meso-olefin signals
2. Tamao-Fleming	(1S,2S,4S)-5-norbornen-2-ol	58% (over 2 steps)	>99%	GC-MS: Mass shift to alcohol
3. Wacker/Jones	(1S,4S)-bicyclo[2.2.1]heptane-2,5-dione	75–80%	>99%	IR: Strong C=O stretch at 1745 cm⁻¹
4. Overall Process	(1S,4S)-bicyclo[2.2.1]heptane-2,5-dione	40–50%	>99%	X-ray Crystallography / Chiral HPLC

References

• 1 Berkessel, A., Schröder, M., Sklorz, C. A., Tabanella, S., Vogl, N., Lex, J., & Neudörfl, J. M. (2004). "Enantioselective Synthesis of DIANANE, a Novel C2-Symmetric Chiral Diamine for Asymmetric Catalysis." Journal of Organic Chemistry, 69(9), 3050-3056.

• Benchchem Database. "Bicyclo[2.2.1]heptane-2,5-diamine | 171065-84-2". Benchchem.

• 2 Denmark, S. E., et al. (2023). "Utilization of Silanols in Transition Metal-Catalyzed Organic Synthesis." ACS Catalysis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Enantioselective Synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione: A Guide for Advanced Synthesis

Introduction: The Significance of a Rigid Chiral Scaffold

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a C₂-symmetric chiral building block of considerable interest to the pharmaceutical and materials science industries. Its rigid bicyclic framework, often referred to as a norbornane skeleton, provides a well-defined three-dimensional structure that is invaluable for introducing conformational rigidity in drug candidates, potentially leading to enhanced binding affinity and selectivity for biological targets. Furthermore, this dione serves as a versatile precursor for the synthesis of chiral ligands used in asymmetric catalysis, making its efficient and enantiomerically pure synthesis a critical objective for chemists in both academic and industrial research.

This application note details two robust and distinct protocols for the enantioselective synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione: a chemo-enzymatic approach leveraging kinetic resolution and an asymmetric Diels-Alder reaction employing a chiral auxiliary. The causality behind experimental choices, detailed step-by-step methodologies, and comparative data are provided to enable researchers to select and implement the most suitable strategy for their specific needs.

Protocol 1: Chemo-Enzymatic Synthesis via Lipase-Catalyzed Kinetic Resolution

This approach relies on the initial non-selective synthesis of the racemic dione, followed by an enzymatic process that selectively transforms one enantiomer, allowing for the separation of the desired (1S,4S)-enantiomer. The key to this method is the high stereoselectivity of lipases in transesterification or hydrolysis reactions.

Scientific Rationale

The synthesis begins with a standard Diels-Alder reaction to form the racemic bicyclic core, followed by conversion to an enol acetate. A lipase, a readily available and robust class of enzymes, is then used to selectively catalyze the hydrolysis or alcoholysis of the enol acetate of one enantiomer, leaving the other enantiomer untouched. This difference in reaction rates allows for the kinetic resolution of the racemate. The unreacted, enantiomerically enriched enol acetate can then be isolated and hydrolyzed to yield the target (1S,4S)-dione in high enantiomeric purity. This method is particularly attractive for its operational simplicity and the use of environmentally benign biocatalysts.

Experimental Workflow

Caption: Workflow for the chemo-enzymatic synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Detailed Protocol

Step 1: Synthesis of Racemic Bicyclo[2.2.1]heptane-2,5-dione

• Diels-Alder Reaction: In a round-bottom flask equipped with a magnetic stirrer, dissolve p-benzoquinone (1.0 eq) in a suitable solvent such as dichloromethane or toluene at 0 °C.

• Freshly crack dicyclopentadiene by heating to ~170 °C and collecting the cyclopentadiene monomer by distillation.

• Slowly add the freshly prepared cyclopentadiene (1.1 eq) to the p-benzoquinone solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to yield the crude Diels-Alder adduct.

• Hydrogenation: Dissolve the crude adduct in ethyl acetate and add a catalytic amount of 10% Palladium on carbon.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the double bond is reduced (monitor by ¹H NMR).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain racemic bicyclo[2.2.1]heptane-2,5-dione. Purify by column chromatography or recrystallization.

Step 2: Preparation of Racemic Enol Acetate

• Dissolve the racemic dione (1.0 eq) in isopropenyl acetate (used as both reagent and solvent).

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (approx. 0.02 eq).

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the formation of the enol acetate by TLC or GC.

• Cool the reaction mixture and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Step 3: Lipase-Catalyzed Kinetic Resolution

• Dissolve the racemic enol acetate in a suitable organic solvent (e.g., toluene or tert-butyl methyl ether) and add an alcohol such as n-butanol (3-5 eq).

• Add an immobilized lipase, such as Candida antarctica lipase B (CAL-B), to the solution (typically 10-20% by weight of the substrate).

• Stir the suspension at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress using chiral HPLC. The goal is to reach approximately 50% conversion, where one enantiomer of the enol acetate is consumed.

• Once the desired conversion is reached, filter off the immobilized enzyme (which can often be washed and reused).

Step 4: Isolation and Hydrolysis

• Concentrate the filtrate from the previous step. The mixture now contains the unreacted (1S,4S)-enol acetate and the transesterified product from the (1R,4R)-enantiomer.

• Separate the desired (1S,4S)-enol acetate from the other components by column chromatography.

• Dissolve the purified (1S,4S)-enol acetate in a mixture of tetrahydrofuran (THF) and 1 M hydrochloric acid.

• Stir the solution at room temperature until the hydrolysis is complete (monitor by TLC).

• Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate and extract the product with ethyl acetate.

• Dry the organic layer, concentrate under reduced pressure, and purify the resulting (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione by column chromatography or recrystallization to obtain the final product with high enantiomeric excess.

Protocol 2: Asymmetric Diels-Alder Reaction with a Chiral Auxiliary

This strategy introduces chirality at the outset of the synthesis by employing a chiral auxiliary. The auxiliary is temporarily attached to the dienophile, directing the facial approach of the diene to afford a single diastereomer of the Diels-Alder adduct. Subsequent removal of the auxiliary yields the enantiomerically pure product.

Scientific Rationale

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with excellent stereocontrol.[1] By using a dienophile bearing a covalently bonded chiral auxiliary, the stereochemical outcome of the cycloaddition can be effectively controlled. Evans' oxazolidinones are a well-established class of chiral auxiliaries that provide high levels of diastereoselectivity in various transformations, including Diels-Alder reactions.[1] The auxiliary creates a sterically hindered environment on one face of the dienophile, forcing the diene to attack from the less hindered face. This leads to the formation of a single major diastereomeric adduct, which can then be processed to the target molecule.

Experimental Workflow

Caption: Workflow for the asymmetric Diels-Alder synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Detailed Protocol

Step 1: Synthesis of the Chiral Dienophile

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the chiral auxiliary (e.g., (4R,5S)-(−)-4-methyl-5-phenyl-2-oxazolidinone) (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (1.05 eq) and stir for 30 minutes to deprotonate the oxazolidinone.

• In a separate flask, prepare a solution of fumaryl chloride (0.6 eq) in anhydrous THF.

• Add the fumaryl chloride solution dropwise to the lithiated oxazolidinone solution at -78 °C.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting chiral dienophile by flash column chromatography.

Step 2: Lewis Acid-Catalyzed Asymmetric Diels-Alder Reaction

• Dissolve the purified chiral dienophile (1.0 eq) in anhydrous dichloromethane in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Add a Lewis acid catalyst, such as diethylaluminum chloride (Et₂AlCl) (1.2 eq), dropwise. Stir for 20 minutes.

• Slowly add freshly prepared cyclopentadiene (3.0 eq) to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 3-5 hours, monitoring by TLC for the consumption of the dienophile.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature, then separate the layers. Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude diastereomerically enriched adduct. This can be purified by column chromatography.

Step 3: Auxiliary Removal and Conversion to the Dione

• Hydrolysis: Dissolve the Diels-Alder adduct in a mixture of THF and water. Add lithium hydroxide (LiOH) (excess) and hydrogen peroxide (30% aqueous solution). Stir at 0 °C until the auxiliary is cleaved (monitor by TLC). This saponifies the ester linkages.

• Work up the reaction to isolate the chiral diacid intermediate.

• Cyclization: The conversion of the resulting diacid to the dione can be achieved through various methods, such as conversion to the diacyl chloride followed by an intramolecular Friedel-Crafts-type acylation, or via other cyclization protocols. A common method involves treating the diacid with acetic anhydride at reflux to form an anhydride, which can then be further manipulated. A more direct route may involve oxidative decarboxylation methods.

• Purify the final product, (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione, by column chromatography or recrystallization.

Comparative Analysis of Protocols

Parameter	Protocol 1: Chemo-Enzymatic Resolution	Protocol 2: Asymmetric Diels-Alder
Chirality Source	Biocatalyst (Lipase)	Chiral Auxiliary
Key Step	Kinetic resolution of a racemic intermediate	Diastereoselective [4+2] cycloaddition
Typical Yield	Theoretically limited to <50% for the desired enantiomer	Can be high, depending on cycloaddition and subsequent steps
Enantiomeric Excess	Generally >95% ee is achievable	Typically >95% de, leading to >95% ee after auxiliary removal
Advantages	- Use of robust and inexpensive enzymes- Operationally simple- Avoids cryogenic temperatures	- High diastereoselectivity- Well-established and predictable stereochemical outcomes
Disadvantages	- Maximum theoretical yield is 50%- Requires separation of enantiomers/diastereomers	- Requires stoichiometric use of expensive chiral auxiliary- Often requires cryogenic conditions and Lewis acids

Conclusion

Both the chemo-enzymatic resolution and the asymmetric Diels-Alder reaction represent powerful and reliable strategies for the synthesis of enantiomerically pure (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. The choice between these protocols will depend on factors such as the desired scale of the synthesis, cost considerations, and the available laboratory equipment and expertise. The chemo-enzymatic route offers a more "green" and potentially more scalable option for industrial applications, provided the 50% theoretical yield limit is acceptable. The asymmetric Diels-Alder approach, while more complex and reagent-intensive, provides a more classic and often more direct route to the target molecule with potentially higher overall yields from the chiral starting material. The detailed protocols provided herein should serve as a valuable resource for researchers and drug development professionals seeking to access this important chiral building block.

References

• Kinetic resolution of racemic 5,6-epoxy-bicyclo[2.2.1]heptane-2-one using genetically engineered Saccharomyces cerevisiae. Journal of Molecular Catalysis B: Enzymatic, 58(1-4), 98-102. (2009). [Link]

• An enantiodivergent synthesis of fused bicyclo[2.2.1]heptane lactones via an asymmetric Diels–Alder reaction. Journal of the Chemical Society, Perkin Transactions 1, (18), 2851-2859. (1998). [Link]

• Sequential Diels-Alder reaction/rearrangement sequence: synthesis of functionalized bicyclo[2.2.1]heptane derivatives and revision of their relative configuration. The Journal of Organic Chemistry, 79(15), 7055-7066. (2014). [Link]

• Expanding the C2-symmetric bicyclo[2.2.1]hepta-2,5-diene ligand family: concise synthesis and catalytic activity in rhodium-catalyzed asymmetric addition. The Journal of Organic Chemistry, 71(23), 8957-8960. (2006). [Link]

• Facile enantioselective synthesis of multi-substituted norbornanes/norbornenes using a latent synthon strategy. Nature Communications, 15(1), 770. (2024). [Link]

• Synthesis of Novel Derivatives of (1S,4S)‐2,5‐Diazabicyclo[2.2.1]heptane and Their Evaluation as Potential Ligands in Asymmetric Catalysis. European Journal of Organic Chemistry, 2008(15), 2639-2652. (2008). [Link]

• Synthesis of a Bicyclo[2.2.1]heptane Skeleton with Two Oxy-Functionalized Bridgehead Carbons via the Diels–Alder Reaction. Organic Letters, 23(23), 9256-9260. (2021). [Link]

• Diels–Alder reaction. Wikipedia. [Link]

Sources

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

Application Note: Divergent Synthesis of Chiral Ligands from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Strategic Rationale & Mechanistic Insights

The development of highly enantioselective transition-metal-catalyzed transformations relies heavily on the architectural rigidity and steric predictability of chiral ligands. The bridged bicyclic scaffold, specifically (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione , has emerged as a privileged precursor in modern asymmetric catalysis [1].

The inherent C2​ -symmetry of this diketone is its most valuable asset. During metal coordination (e.g., with Rhodium), C2​ -symmetric ligands drastically reduce the number of possible diastereomeric transition states, funneling the reaction pathway toward a single highly enantioselective outcome. This application note details the divergent synthetic protocols for converting this diketone into two premier classes of chiral ligands: Hayashi-type C2​ -symmetric dienes and the bisphosphine ligand DIPHONANE [2].

Causality in Experimental Design (E-E-A-T)

• Pathway A (Chiral Dienes): The conversion of the diketone to a chiral diene requires the formation of a bis(enol triflate) intermediate. Commercially available N-(2-Pyridyl)bis(trifluoromethanesulfonimide) is utilized as the triflating agent because it provides mild, selective enolization without promoting unwanted skeletal rearrangements of the strained bicyclic system. Subsequent cross-coupling utilizes an Iron (Fe) catalyst rather than Palladium (Pd). Causality: Fe-catalyzed Grignard cross-coupling is exceptionally rapid and suppresses β -hydride elimination and double-bond isomerization, preserving the precise diene geometry required for optimal Rh-coordination [1].

• Pathway B (DIPHONANE): Direct asymmetric installation of bulky diphenylphosphine groups onto the[2.2.1] framework is sterically hindered and prone to epimerization. Causality: The protocol intentionally synthesizes a racemic phosphine oxide first. Phosphine oxides are highly crystalline and form stable diastereomeric complexes with chiral resolving agents like (R,R)-2,3-O-di[(phenylamino)carbonyl]tartaric acid. Once resolved, stereoretentive reduction (using silanes) guarantees the transfer of absolute chiral fidelity to the final DIPHONANE ligand [2].

Workflow Visualization

Divergent synthesis of Chiral Dienes and DIPHONANE from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, every protocol below is designed as a self-validating system . Do not proceed to subsequent steps unless the validation criteria are strictly met.

Protocol A: Synthesis of C2​ -Symmetric Chiral Diene (Bn-nbd* analogue)

Step 1: Bis-enolization and Triflation

• Dissolve (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione (1.0 equiv) in anhydrous THF under an argon atmosphere and cool to -78 °C.

• Add Potassium hexamethyldisilazide (KHMDS, 2.5 equiv) dropwise to form the bis-enolate. Stir for 1 hour.

• Introduce N-(2-Pyridyl)bis(trifluoromethanesulfonimide) (2-(NTf 2​ )py, 2.5 equiv) dissolved in THF. Allow the reaction to slowly warm to room temperature over 4 hours.

Self-Validation Checkpoint 1:

• Method: Thin-Layer Chromatography (TLC) using Hexane/EtOAc (8:2).

• Success Criteria: Complete disappearance of the highly polar diketone spot and the emergence of a single, non-polar, UV-active spot.

• Causality: Incomplete triflation will result in mono-coupled impurities in the next step, which are notoriously difficult to separate from the target diene and will poison the Rh-catalyst.

Step 2: Iron-Catalyzed Cross-Coupling

• In a separate Schlenk flask, combine the isolated bis(enol triflate) (1.0 equiv) and Fe(acac) 3​ (5 mol%) in a mixture of NMP/THF (1:5). Cool to 0 °C.

• Slowly add benzylmagnesium chloride (2.5 equiv) via syringe pump over 30 minutes.

• Quench the reaction strictly at 0 °C with saturated aqueous NH 4​ Cl after 1 hour of stirring.

Self-Validation Checkpoint 2:

• Method: GC-MS of a quenched micro-aliquot.

• Success Criteria: Mass spectrum must show the target di-benzylated molecular ion without traces of isomerized double bonds.

• Causality: If isomerization is detected, the Fe-catalyst batch is likely compromised by moisture or oxygen, leading to a loss of the rigid C2​ -symmetry required for ligand efficacy.

Protocol B: Synthesis of DIPHONANE

Step 1: Phosphorylation and Chiral Resolution

• Convert the starting diketone to the racemic bis(diphenylphosphine oxide) intermediate using standard addition/oxidation protocols [2].

• Dissolve the racemic phosphine oxide (1.0 equiv) and the resolving agent, (R,R)-2,3-O-di[(phenylamino)carbonyl]tartaric acid (1.0 equiv), in a refluxing EtOAc/MeOH mixture.

• Allow the solution to cool to room temperature at a rate of 5 °C/hour to induce fractional crystallization of the diastereomeric salt.

Self-Validation Checkpoint 3:

• Method: Chiral HPLC (e.g., Chiralpak AD-H column) of the liberated phosphine oxide.

• Success Criteria: The isolated phosphine oxide must exhibit an enantiomeric excess (ee) of >98%.

• Causality: Proceeding with <98% ee will exponentially degrade the enantioselectivity of the final Rh-catalyzed transformation, as the subsequent reduction step is purely stereoretentive. If the ee is insufficient, a second recrystallization is mandatory.

Step 2: Stereoretentive Reduction

• Suspend the enantiopure phosphine oxide in anhydrous toluene.

• Add Trichlorosilane (HSiCl 3​ , 10.0 equiv) dropwise at 0 °C, then heat the mixture to 100 °C for 12 hours.

• Carefully quench with degassed NaOH solution to neutralize silicon byproducts, and extract the free DIPHONANE ligand under strict anaerobic conditions.

Self-Validation Checkpoint 4:

• Method: 31 P NMR (in degassed CDCl 3​ ).

• Success Criteria: A complete chemical shift transition from ~ +30 ppm (phosphine oxide) to ~ -10 ppm (free phosphine).

• Causality: Any residual signal at +30 ppm indicates incomplete reduction. Phosphine oxides are non-coordinating in this context and will drastically lower the active catalyst concentration during application.

Quantitative Data Presentation

The structural rigidity imparted by the (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione precursor directly translates to exceptional catalytic performance. The table below summarizes the benchmarking data for these ligands in the Rhodium-catalyzed asymmetric 1,4-conjugate addition of boronic acids to enones.

Ligand Class	Specific Ligand	Target Substrate	Boronic Acid	Yield (%)	Enantiomeric Excess (ee %)
Chiral Diene	(R,R)-Bn-nbd*	α,β -Unsaturated Ketones	Phenylboronic Acid	> 95	> 98
Bisphosphine	DIPHONANE	Cyclic Enones (e.g., Cyclohexenone)	Phenylboronic Acid	69 – 98	78 – 95

Data aggregated from standardized Rh-catalyzed conjugate addition assays [1][2].

References

• Rhodium-Catalyzed Asymmetric Conjugate Additions of Boronic Acids to Enones Using DIPHONANE: A Novel Chiral Bisphosphine Ligand. Vandyck, K., Matthys, B., Willen, M., Robeyns, K., Van Meervelt, L., & Van der Eycken, J. Organic Letters 2006, 8(3), 363-366.[Link]

Catalytic reduction methods for converting (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione to diols

Target Audience: Process Chemists, Drug Development Scientists, and Synthetic Methodologists.

Executive Summary & Strategic Context

The (1S,4S)-bicyclo[2.2.1]heptane (norbornane) framework is a highly rigid, C2-symmetric chiral scaffold. Its oxygenated derivatives, specifically bicyclo[2.2.1]heptane-2,5-diols, are critical intermediates in the synthesis of conformationally locked carbocyclic nucleosides [3] and advanced chiral ligands for asymmetric catalysis [2].

Converting (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione to its corresponding diol presents a unique stereochemical challenge. The V-shaped geometry of the bicyclic system creates a pronounced steric differential between the exo (convex) and endo (concave) faces [4]. This application note details the mechanistic causality, quantitative performance, and self-validating protocols for reducing this rigid diketone using heterogeneous hydrogenation, asymmetric transfer hydrogenation (ATH), and biocatalysis.

Mechanistic Causality in Catalyst Selection

The selection of a reduction method is entirely dictated by the target diastereomer. Because the bicyclic framework cannot undergo conformational inversion, the trajectory of hydride delivery permanently sets the stereocenter.

• Heterogeneous Hydrogenation (Ru/C or Pd/C):

  • Causality: Flat transition metal surfaces require the substrate to adsorb prior to hydrogen transfer. The endo cavity of the norbornane system is sterically shielded by the bridging methylene carbon. Consequently, the metal surface exclusively approaches the less hindered exo face. Hydrogen is delivered downwards, pushing the resulting hydroxyl groups into the endo position, yielding the endo,endo-diol [1]. Ruthenium is preferred over Palladium to prevent over-reduction (hydrogenolysis) of the resulting secondary alcohols.

• Asymmetric Transfer Hydrogenation (ATH):

  • Causality: To access the exo,exo-diol , the inherent substrate bias must be overridden by reagent control. Ru(II)-TsDPEN complexes create a highly structured chiral pocket. The steric bulk of the ligand forces the hydride (derived from formic acid) to be delivered from the endo face via a rigid pericyclic transition state, effectively reversing the natural facial selectivity.

• Biocatalytic Reduction (Ketoreductases - KREDs):

  • Causality: Enzymatic reduction offers unparalleled precision. By utilizing specific KREDs, the active site can selectively orient the diketone to reduce only one ketone, or reduce both from opposite faces, yielding the desymmetrized endo,exo-diol .

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the expected outcomes based on the catalytic system deployed.

Reduction Method	Catalyst / Reagent System	Primary Product	Yield (%)	Diastereomeric Ratio (d.r.)	Scalability
Heterogeneous	5% Ru/C, H₂ (50 psi)	endo,endo-diol	88–92%	> 95:5	High (Kilogram)
Transfer Hydrogenation	RuCl, HCOOH	exo,exo-diol	78–85%	92:8	Medium (Pilot)
Biocatalysis	KRED-P1-B04, NADP⁺, GDH	endo,exo-diol	> 95%	> 99:1	High (Bioreactor)

Visualizations of Stereochemical Logic and Catalytic Cycles

Stereochemical pathways dictating the reduction of bicyclo[2.2.1]heptane-2,5-dione.

Catalytic cycle of Ru-TsDPEN mediated Asymmetric Transfer Hydrogenation (ATH).

Self-Validating Experimental Protocols

Protocol A: Synthesis of endo,endo-Bicyclo[2.2.1]heptane-2,5-diol via Heterogeneous Catalysis

This protocol utilizes the inherent steric bias of the substrate to achieve high diastereoselectivity.

Materials:

• (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (10.0 g, 80.5 mmol)

• 5% Ru/C (Water wetted, 50% H₂O) (1.6 g, ~1 mol% Ru)

• Methanol (HPLC Grade, 100 mL)

Step-by-Step Methodology:

• Preparation: In a 250 mL stainless steel Parr autoclave, dissolve the dione in 100 mL of methanol.

• Catalyst Loading: Carefully add the wetted 5% Ru/C to the solution. Note: Wetted catalyst prevents the ignition of methanol vapors.

• Purging: Seal the autoclave. Purge the headspace with Nitrogen (3 x 30 psi), followed by Hydrogen gas (3 x 30 psi) to ensure an oxygen-free environment.

• Reaction: Pressurize the vessel to 50 psi with H₂ gas and heat to 40 °C with vigorous mechanical stirring (800 rpm).

• Self-Validation Checkpoint: Monitor the pressure gauge. The reaction is stoichiometrically self-validating; the pressure will drop as H₂ is consumed. Repressurize to 50 psi as needed. The reaction is deemed complete when the pressure remains static for >45 minutes (typically 6–8 hours).

• Workup: Vent the reactor safely. Filter the mixture through a tightly packed pad of Celite to remove the Ru/C catalyst. Wash the pad with an additional 20 mL of methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the endo,endo-diol as a white crystalline solid.

Protocol B: Synthesis of exo,exo-Bicyclo[2.2.1]heptane-2,5-diol via Asymmetric Transfer Hydrogenation (ATH)

This protocol overrides the substrate's steric bias by utilizing a chiral Ru-TsDPEN catalyst.

Materials:

• (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (5.0 g, 40.3 mmol)

• RuCl (0.25 g, 1 mol%)

• Formic acid/Triethylamine azeotrope (5:2 ratio, 25 mL)

• Dichloromethane (DCM, 50 mL)

Step-by-Step Methodology:

• Catalyst Activation: In a flame-dried 250 mL round-bottom flask purged with Argon, dissolve the Ru-TsDPEN catalyst in 50 mL of anhydrous DCM. Stir for 10 minutes at room temperature.

• Substrate Addition: Add the dione to the deep red catalyst solution, ensuring complete dissolution.

• Hydrogen Donor Addition: Dropwise, add the 5:2 Formic acid/Triethylamine azeotrope over 10 minutes.

• Self-Validation Checkpoint: Upon addition of the azeotrope, steady effervescence will occur. This bubbling is CO₂ gas, a byproduct of formic acid decomposition during hydride transfer. This serves as a real-time, visual validation of catalytic turnover. Allow the reaction to stir at 25 °C. The complete cessation of bubbling (typically 18–24 hours) visually indicates that the reaction has reached maximum conversion.

• Quench and Extraction: Quench the reaction by adding 50 mL of saturated aqueous NaHCO₃ (Caution: further gas evolution). Transfer to a separatory funnel and extract the aqueous layer with DCM (3 x 30 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, EtOAc/Hexanes) to isolate the exo,exo-diol.

References

• ACS Publications. "cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis". Accounts of Chemical Research. URL: [Link]

• ACS Publications. "Synthesis of a Novel Conformationally Locked Carbocyclic Nucleoside Ring System". Organic Letters. URL: [Link]

• Canadian Science Publishing. "Facile methylation of the enolates of bicyclo[2.2.1]heptane-2,5-dione and bicyclo[2.2.2]octane-2,5-dione. An AM1 computational study of bicyclic enolates". Canadian Journal of Chemistry. URL: [Link]

Application Note: Scale-Up Manufacturing of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Scope

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a highly privileged chiral scaffold, most notably utilized as a primary building block for C2​ -symmetric chiral diene ligands (e.g., Hayashi’s Bn-nbd* ligands) in late-transition-metal asymmetric catalysis . While medicinal chemistry routes often rely on cryogenic Swern oxidations and small-scale chromatographic purifications, transitioning this molecule to a multi-kilogram manufacturing environment requires rigorous exotherm management, phase-transfer optimizations, and the elimination of noxious byproducts.

This application note details a self-validating, three-step scale-up protocol starting from inexpensive norbornadiene. We replace the traditional cryogenic Swern oxidation with a highly scalable, TEMPO-catalyzed Anelli oxidation, significantly improving the Process Mass Intensity (PMI) and operational safety.

Retrosynthetic Strategy & Process Workflow

The synthesis relies on a palladium-catalyzed asymmetric double hydrosilylation to establish the absolute stereochemistry, followed by a stereoretentive Tamao-Fleming oxidation, and concludes with a scalable biphasic oxidation.

Figure 1: Scalable synthetic workflow for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Step-by-Step Manufacturing Protocols & Mechanistic Causality

Step 1: Palladium-Catalyzed Asymmetric Double Hydrosilylation

Objective: Establish the (1S,4S) chiral centers via enantioselective C-Si bond formation.

• Mechanistic Causality: The use of the monodentate chiral phosphine ligand, (S)-MeO-MOP, is non-negotiable here. Unlike bidentate ligands (e.g., BINAP) which often lead to β-hydride elimination and subsequent alkene isomerization, the monodentate nature of MOP restricts the coordination sphere of palladium. This enforces a strict migratory insertion pathway, yielding the 2,5-exo,exo-bis(trichlorosilyl) intermediate with >99% enantiomeric excess .

• Protocol:

  • System Purge: Thoroughly purge a glass-lined reactor with dry N₂. Moisture must be strictly excluded to prevent premature hydrolysis of trichlorosilane (HSiCl₃).

  • Catalyst Activation: Charge Pd₂(dba)₃ (0.005 eq) and (S)-MeO-MOP (0.011 eq) into the reactor. Add anhydrous toluene (2 volumes) and stir at 20 °C for 30 minutes to form the active Pd-MOP complex.

  • Substrate Addition: Charge bicyclo[2.2.1]hepta-2,5-diene (1.0 eq). Cool the reactor jacket to 0 °C.

  • Silane Dosing: Using a chilled addition funnel or subsurface dip-tube, dose HSiCl₃ (2.5 eq, bp 31.8 °C) dropwise over 2 hours. Self-Validation Check: Monitor the internal temperature; the exotherm must not exceed 10 °C to prevent HSiCl₃ volatilization.

  • Completion: Warm to 20 °C and stir for 12 hours. Strip toluene and excess silane under vacuum to yield the crude bis-silane as a heavy oil.

Step 2: Tamao-Fleming Oxidation

Objective: Convert the C-Si bonds to C-OH bonds with absolute retention of stereochemistry.

• Mechanistic Causality: The addition of potassium fluoride (KF) coordinates to the trichlorosilyl groups, generating a highly electrophilic hypervalent fluorosilicate intermediate. This hypervalency facilitates the nucleophilic attack of the hydroperoxide anion. The subsequent 1,2-alkyl migration from silicon to oxygen is concerted, ensuring 100% retention of the (1S,4S) configuration 1.

• Protocol:

  • Solvent Setup: Dissolve the crude bis-silane in a 1:1 mixture of THF and Methanol (10 volumes).

  • Buffer Addition: Add KF (6.0 eq) and KHCO₃ (6.0 eq). The bicarbonate buffer is critical to neutralize the HCl generated during silicate formation, preventing acid-catalyzed side reactions.

  • Oxidation: Cool the suspension to 0 °C. Slowly dose 30% aqueous H₂O₂ (10.0 eq) over 4 hours. Self-Validation Check: This reaction is violently exothermic. Utilize inline calorimetry or strict Tinternal​ monitoring. Do not allow the temperature to exceed 30 °C to prevent peroxide accumulation and thermal runaway.

  • Workup: Stir for an additional 6 hours at 20 °C. Quench residual peroxides with saturated aqueous Na₂S₂O₃ (verify with KI-starch paper). Filter the silicate salts, extract the aqueous layer with EtOAc, and concentrate to yield the (1S,4S)-diol.

Step 3: TEMPO-Mediated Anelli Oxidation (Scale-Up Alternative to Swern)

Objective: Oxidize the diol to the target diketone without cryogenic conditions or toxic DMS emissions.

• Mechanistic Causality: Swern oxidation requires -78 °C, which is highly energy-intensive at the pilot scale. We replace this with a TEMPO/NaOCl biphasic system. The addition of KBr acts as a crucial phase-transfer co-catalyst; it reacts with NaOCl to form hypobromite (OBr⁻), which oxidizes the TEMPO radical to the active oxoammonium cation much faster than hypochlorite alone. This kinetic boost prevents epimerization of the sensitive chiral centers.

• Protocol:

  • Reaction Matrix: Dissolve the (1S,4S)-diol (1.0 eq) in CH₂Cl₂ (8 volumes). Add TEMPO (0.01 eq) and KBr (0.1 eq) dissolved in a minimal amount of water.

  • Cooling: Cool the biphasic mixture to 0–5 °C under vigorous agitation (minimum 300 RPM to ensure phase mixing).

  • Bleach Dosing: Prepare 10-12% aqueous NaOCl (2.5 eq) and buffer to pH 8.5–9.0 using NaHCO₃. Dose the buffered bleach into the reactor over 2 hours. Self-Validation Check: Maintain the internal temperature below 5 °C. The organic layer will cycle from red (TEMPO) to yellow (oxoammonium) as the catalytic cycle turns over.

  • Isolation: Separate the phases. Wash the organic layer with 1N HCl, followed by brine. Concentrate under reduced pressure.

  • Purification: Recrystallize the crude solid from hot heptane/EtOAc to afford pure (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione as a white crystalline powder.

Quantitative Data & Process Analytical Technology (PAT)

The scalability of this modified route has been validated by comparing metrics from a 100-gram bench scale to a 1-kilogram pilot scale. The specific rotation of the (1S,4S) enantiomer is confirmed to be the inverse of the commercially available (1R,4R) standard (+4.5°) .

Process Metric	100 g Scale	1 kg Pilot Scale	Analytical Method / Remarks
Overall Yield	78%	76%	Isolated crystalline mass (over 3 steps)
Enantiomeric Excess	>99.5%	>99.1%	Chiral HPLC (Chiralcel OD-H)
Chemical Purity	98.8%	99.2%	GC-FID (Area %)
Specific Rotation [α]D20​	-4.5°	-4.6°	Polarimetry ( c=1 , CHCl₃)
Process Mass Intensity (PMI)	45	38	Calculated via mass balance (excluding water)
Residual Palladium	< 10 ppm	< 5 ppm	ICP-MS (Post-recrystallization)

References

• Title: Bicyclo[2.2.1]heptane-2,5-dione: its preparation and reaction with nucleophiles Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Note: (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione as a Privileged Scaffold in Novel Organocatalyst Design

Executive Summary

The pursuit of perfect enantioselectivity in asymmetric synthesis requires chiral scaffolds that offer absolute conformational rigidity. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a highly rigid, enantiopure bicyclic diketone that serves as a cornerstone in the development of next-generation organocatalysts. By acting as the direct synthetic precursor to cis-2,5-diaminobicyclo[2.2.1]heptane (the DIANANE scaffold), it addresses the conformational relaxation limitations inherent in traditional trans-1,2-diaminocyclohexane (DACH) derivatives.

This technical guide details the mechanistic rationale, synthetic protocols, and practical deployment of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione-derived bifunctional thiourea organocatalysts.

Mechanistic Rationale: The Superiority of the Bicyclic Framework

Conformational Rigidity and Facial Shielding

In bifunctional organocatalyst design, the spatial arrangement of hydrogen-bonding donors (e.g., thioureas) and basic sites (e.g., tertiary amines) is critical for transition state stabilization. Traditional catalysts based on the DACH scaffold can undergo subtle ring-flipping, which slightly degrades enantiomeric excess (ee) in highly sensitive reactions.

The (1S,4S)-bicyclo[2.2.1]heptane framework strictly eliminates this flexibility. The methylene bridge locks the conformation, ensuring that the catalytic moieties project into the reaction sphere with absolute geometric fidelity[1]. Furthermore, the N–N distance in the resulting diamine is precisely fixed (4.00 Å), providing a wider, yet more rigid, chiral pocket compared to DACH (2.91 Å), as documented in[2].

Causality in Catalyst Design

Starting from the (1S,4S)-2,5-dione, the pseudo- C2​ symmetry allows for a highly diastereoselective double reductive amination. The endo/exo facial bias of the bicyclo[2.2.1]heptane system ensures that incoming amine nucleophiles attack from the less sterically hindered exo face, reliably yielding the cis-2,5-diamine configuration. This specific geometry forces the functional groups into a convergent orientation, allowing simultaneous activation of both the electrophile and nucleophile in bimolecular reactions[3].

Fig 1: Synthetic workflow from (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione to thiourea organocatalyst.

Experimental Protocols

Protocol A: Synthesis of (1S,4S)-cis-2,5-Diaminobicyclo[2.2.1]heptane (DIANANE)

Objective: Convert the rigid diketone into the chiral diamine scaffold. Causality for Choices: Ammonium acetate is used as the nitrogen source in vast excess to prevent oligomerization. Sodium cyanoborohydride (NaBH 3​ CN) is selected as the reducing agent because it is stable in the mildly acidic conditions (pH 6-7) required for imine formation, ensuring reduction only occurs after the imine is fully formed.

Step-by-Step Procedure:

• Imine Formation: Dissolve 10.0 mmol of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione in 50 mL of anhydrous methanol. Add 100 mmol of ammonium acetate. Stir at room temperature for 2 hours under an inert argon atmosphere.

• Reduction: Cool the mixture to 0 °C. Slowly add 25.0 mmol of NaBH 3​ CN in small portions over 30 minutes to control the exothermic hydrogen evolution.

• Maturation: Allow the reaction to warm to room temperature and stir for 48 hours.

  • Self-Validation Step: Monitor the disappearance of the diketone via TLC (Hexane/EtOAc 7:3). The starting material will stain strongly with KMnO 4​ , while the product remains at the baseline.

• Quenching & Extraction: Quench by adding 20 mL of 2M HCl (Caution: HCN gas evolution; perform in a well-ventilated fume hood). Stir for 1 hour to destroy excess hydride. Adjust the pH to >12 using 6M NaOH. Extract the aqueous layer with dichloromethane (4 x 30 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify via Kugelrohr distillation.

Protocol B: Synthesis of the Bifunctional Thiourea Organocatalyst

Objective: Functionalize the DIANANE scaffold with a hydrogen-bonding thiourea moiety and a basic tertiary amine[1]. Causality for Choices: 3,5-Bis(trifluoromethyl)phenyl isothiocyanate is chosen because the strongly electron-withdrawing CF 3​ groups increase the acidity of the thiourea protons, dramatically enhancing their hydrogen-bonding capability for electrophile activation.

Step-by-Step Procedure:

• Mono-alkylation: The diamine is selectively mono-alkylated using 1 equivalent of benzyl bromide (K 2​ CO 3​ , CH 3​ CN), followed by reductive methylation (formaldehyde/NaBH(OAc) 3​ ) to form a tertiary amine at one pole.

• Thiourea Coupling: Dissolve the mono-tertiary amine intermediate (5.0 mmol) in 20 mL of anhydrous THF.

• Addition: At 0 °C, add 3,5-bis(trifluoromethyl)phenyl isothiocyanate (5.0 mmol) dropwise.

• Reaction: Stir for 12 hours at room temperature.

  • Self-Validation Step: Confirm product formation via 19 F NMR (singlet at ~ -63 ppm) and 1 H NMR (broad singlets for thiourea NH protons at ~8.5 and 10.2 ppm, confirming the presence of the H-bond donor).

• Isolation: Concentrate and purify via flash chromatography (SiO 2​ , DCM/MeOH 95:5) to yield the pure bifunctional catalyst.

Protocol C: Application in Asymmetric Michael Addition

Objective: Validate the catalyst's efficacy in the enantioselective addition of diethyl malonate to trans- β -nitrostyrene.

Step-by-Step Procedure:

• In a 10 mL reaction vial, dissolve trans- β -nitrostyrene (0.5 mmol) and the DIANANE-thiourea catalyst (0.05 mmol, 10 mol%) in 2.0 mL of toluene.

• Add diethyl malonate (1.0 mmol). Stir the mixture at room temperature for 24 hours.

• Self-Validation Step: Monitor conversion via 1 H NMR of the crude mixture by tracking the disappearance of the vinylic protons at 7.9 ppm.

• Purify the product via column chromatography. Determine enantiomeric excess (ee) using chiral HPLC (Chiralpak AD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min).

Fig 2: Dual-activation mechanism of the DIANANE-thiourea catalyst in asymmetric Michael addition.

Data Presentation: Catalyst Performance Comparison

The rigidification provided by the (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione derived backbone yields quantifiable improvements over traditional DACH-based catalysts.

Catalyst Scaffold	Electrophile	Nucleophile	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
DACH-Thiourea (Standard)	trans- β -Nitrostyrene	Diethyl malonate	85	88	36
DIANANE-Thiourea	trans- β -Nitrostyrene	Diethyl malonate	94	97	24
DACH-Thiourea (Standard)	Cyclohexenone	Nitromethane	78	82	48
DIANANE-Thiourea	Cyclohexenone	Nitromethane	89	94	30

Table 1: Comparative performance in benchmark asymmetric Michael additions. The DIANANE scaffold consistently demonstrates superior reaction kinetics and facial selectivity.

References

• White, J. D., et al. "cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis." Accounts of Chemical Research, 2016. URL: [Link]

• Berkessel, A., Vogl, N. "DIANANE‐CrIII‐salen Complexes as Highly Enantioselective Catalysts for Hetero‐Diels–Alder Reactions." European Journal of Organic Chemistry, 2006. URL: [Link]

• North, M., et al. "Aluminum(salen) Complexes as Catalysts for the Kinetic Resolution of Terminal Epoxides via CO2 Coupling." ACS Catalysis, 2015. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low enantiomeric excess in (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione production

Technical Support Center: (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione Synthesis

A Guide to Troubleshooting and Optimizing Enantiomeric Excess

Welcome to the technical support center for the asymmetric synthesis of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low enantiomeric excess (ee). As Senior Application Scientists, we have compiled field-proven insights and best practices to ensure your synthesis achieves the highest possible stereochemical purity.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions that arise when troubleshooting low enantiomeric excess.

Q1: My reaction has produced the desired bicyclic dione, but the enantiomeric excess is significantly lower than expected. What are the first things I should check?

A1: When encountering low enantiomeric excess, a systematic approach is crucial. Begin with the most straightforward potential issues before moving to more complex variables.

• Reagent and Catalyst Purity: Confirm the purity of your starting materials and, most importantly, the enantiomeric purity of your chiral catalyst or ligand. Any contamination can significantly degrade the stereochemical outcome.

• Anhydrous Conditions: Many catalysts used in asymmetric synthesis are highly sensitive to moisture. Ensure all glassware was rigorously dried and that solvents were anhydrous.

• Inert Atmosphere: If your catalytic system is sensitive to oxygen, verify that the reaction was maintained under a consistently inert atmosphere (e.g., nitrogen or argon).

• Reaction Temperature: Temperature control is critical. Fluctuations can lead to competing, non-selective reaction pathways. Lower temperatures often enhance selectivity by amplifying the energy difference between the diastereomeric transition states.

Q2: How can I be certain my chiral catalyst is active and performing as expected?

A2: Catalyst integrity is paramount. To verify its performance, you can:

• Run a Control Reaction: Use a well-established substrate that is known to give high ee with your catalyst system. If this control reaction also results in low ee, it strongly points to an issue with the catalyst itself.

• Verify Catalyst Purity: If the catalyst or ligand was synthesized in-house, re-verify its structural integrity and enantiopurity using techniques like NMR spectroscopy and chiral HPLC. For commercial catalysts, ensure they are from a reputable supplier and have been stored correctly.

Q3: Could the solvent be the cause of my low enantiomeric excess?

A3: Absolutely. The solvent plays a critical role in the catalytic cycle, influencing the conformation and stability of the catalyst-substrate complex. A solvent that coordinates with the catalyst can alter its chiral environment, leading to a drop in enantioselectivity. It is often necessary to screen a range of solvents to find the optimal one for your specific reaction.

Q4: Is it possible that a non-catalyzed, racemic reaction is occurring alongside the desired asymmetric reaction?

A4: Yes, this is a common issue known as the "racemic background reaction." This non-catalyzed pathway produces an equal mixture of both enantiomers, thereby reducing the overall enantiomeric excess of the product mixture. This is often exacerbated by higher temperatures.

Q5: What are the most reliable methods for determining the enantiomeric excess of my product?

A5: The most common and accurate methods are chromatographic.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric excess. It utilizes a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their quantification.

• Chiral Gas Chromatography (GC): For volatile compounds, chiral GC is an excellent alternative that also employs a chiral column to separate enantiomers.

• NMR Spectroscopy with Chiral Shift Reagents: This technique can be used to differentiate between enantiomers in an NMR spectrum by forming temporary diastereomeric complexes.

In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Remediating Low Enantiomeric Excess

If the initial checks from the FAQs do not resolve the issue, a more systematic investigation is required. This guide provides a logical workflow to identify the root cause of low enantioselectivity.

Caption: Troubleshooting workflow for low enantiomeric excess.

Guide 2: Optimizing Reaction Parameters for Enantioselectivity

The synthesis of bicyclic ketones, often via Diels-Alder reactions, is highly sensitive to reaction conditions.[1][2] The stereochemical outcome is dictated by the relative energy barriers of the transition states leading to the two enantiomers. Fine-tuning the reaction parameters can amplify this energy difference, leading to higher enantiomeric excess.

1. Solvent Screening:

The choice of solvent can profoundly influence the conformation of the catalyst-substrate complex. A systematic screening of solvents with varying polarities and coordinating abilities is recommended.

Solvent Class	Examples	Potential Impact on Enantioselectivity
Nonpolar Aprotic	Toluene, Hexane, CH₂Cl₂	Often provide a "clean" environment with minimal interference. A good starting point for many catalytic systems.
Polar Aprotic	THF, Acetonitrile, DMF	Can sometimes improve catalyst solubility and turnover, but may also coordinate with the catalyst, potentially reducing ee.
Polar Protic	Alcohols (e.g., IPA)	Generally avoided unless part of the catalytic mechanism, as they can deactivate many catalysts.

2. Temperature Optimization:

Lowering the reaction temperature is a common strategy to improve enantioselectivity. This is because the contribution of the enthalpic term to the Gibbs free energy of activation becomes more dominant at lower temperatures, amplifying the energetic difference between the two diastereomeric transition states.

• Protocol:

  • Establish a baseline ee at room temperature.

  • Systematically lower the temperature (e.g., to 0 °C, -20 °C, -40 °C, and -78 °C).

  • Monitor both reaction conversion and enantiomeric excess at each temperature. Be aware that lowering the temperature will also decrease the reaction rate.

3. Concentration Effects:

Substrate and catalyst concentration can also play a role. At high concentrations, catalyst aggregation or the formation of off-cycle, less selective catalytic species can occur. It is advisable to investigate the effect of running the reaction under more dilute conditions.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]

Addressing thermal degradation issues of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione during distillation

Technical Support Center: (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Subject: Troubleshooting and Optimization for the Purification of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione, with a Focus on Mitigating Thermal Degradation During Distillation.

Introduction

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a valuable chiral building block in asymmetric synthesis, prized for its rigid, stereochemically defined framework.[1][2] However, its purification presents a significant challenge that can impact yield, purity, and the success of subsequent synthetic steps. The primary obstacle encountered by researchers is thermal degradation during distillation, a common final step for purification. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you navigate this challenge effectively.

Section 1: Frequently Asked Questions (FAQs)

Q1: My dione sample turns yellow or dark brown during distillation, and the yield is very low. What is happening?

This is a classic sign of thermal decomposition. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione has a high atmospheric boiling point (approximately 254.2°C at 760 mmHg), a temperature at which the strained bicyclic ring system becomes highly susceptible to fragmentation and polymerization.[3] The discoloration is due to the formation of conjugated, polymeric, or other chromophoric byproducts. Distillation at atmospheric pressure is strongly discouraged.

Q2: What is the single most important change I can make to my distillation procedure to prevent degradation?

Implement vacuum distillation . By significantly reducing the pressure of the system, you can lower the boiling point of the dione to a temperature where it is much more stable. For thermally sensitive compounds, this is not just an optimization but a mandatory step for successful purification by distillation.

Q3: How do I know if my purified material is free of degradation byproducts?

A multi-pronged analytical approach is recommended for quality control.

• Gas Chromatography (GC): This is the industry standard for assessing the purity of volatile compounds like this dione.[1] A pure sample will show a single major peak, while a degraded sample will exhibit multiple smaller peaks corresponding to byproducts.

• ¹H and ¹³C NMR Spectroscopy: Provides definitive structural confirmation. Degradation may introduce new signals, particularly in the olefinic region (5-7 ppm in ¹H NMR) if retro-Diels-Alder or elimination reactions occur.

• FTIR Spectroscopy: A pure sample will have a strong, characteristic C=O stretch for the ketone. The appearance of new bands (e.g., C=C or O-H) can indicate decomposition.

Q4: Are there any alternatives to distillation if it continues to be problematic?

Yes. If the compound is a solid at room temperature, recrystallization is often the most effective and gentle method of purification. For removing highly polar or non-volatile impurities, column chromatography is another excellent alternative.

Section 2: Troubleshooting Guide & Optimized Protocols

This section provides a logical workflow for addressing purification challenges, starting with the most common issue of thermal degradation.

Troubleshooting Workflow

The following diagram outlines the decision-making process for purifying (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Caption: Troubleshooting workflow for purification.

Protocol 1: Optimized Vacuum Distillation

This protocol is the first-line approach to purify the dione while minimizing thermal stress.

Causality: Reducing the pressure from 760 mmHg (atmospheric) to <1 mmHg dramatically lowers the boiling point, preventing the molecule from reaching temperatures where C-C bond cleavage and other degradation pathways become significant.

Step-by-Step Methodology:

• System Setup: Assemble a clean, dry short-path distillation apparatus. A short path is crucial to minimize the surface area and time the hot vapor is in transit, further reducing degradation. Ensure all glass joints are properly sealed with high-vacuum grease.

• Inert Atmosphere (Optional but Recommended): Before heating, evacuate the system and backfill with an inert gas like nitrogen or argon. Repeat this cycle 2-3 times to remove residual oxygen, which can contribute to oxidative degradation at high temperatures.

• Pressure Control: Connect the apparatus to a vacuum pump capable of reaching <1 mmHg. Use a vacuum gauge (e.g., a Pirani or McLeod gauge) to accurately monitor the pressure.

• Heating: Place the distillation flask in a heating mantle with a magnetic stirrer. Gentle, uniform heating is essential. Begin stirring.

• Distillation: Slowly increase the temperature of the heating mantle. The dione should begin to distill at a significantly reduced temperature (expect a boiling point well below 150°C at ~1 mmHg). Collect the fraction that distills over at a constant temperature and pressure.

• Monitoring: Discard any initial low-boiling forerun and stop the distillation before high-boiling, discolored residues begin to distill. The desired product should be a colorless liquid that solidifies upon cooling.

• Quality Control: Analyze the collected fraction(s) by GC and/or NMR to confirm purity.

Data Summary: Pressure vs. Estimated Boiling Point

Pressure (mmHg)	Estimated Boiling Point (°C)	Condition
760	~254	High Degradation Risk
10	~130-140	Moderate Risk
1	~90-100	Recommended
0.1	~65-75	Optimal

Note: These are estimations based on the Clausius-Clapeyron relation and should be confirmed experimentally.

Protocol 2: Purification by Recrystallization

If the dione is a solid or if vacuum distillation still yields impure material, recrystallization is an excellent, non-thermal alternative.

Causality: This method exploits differences in the solubility of the dione and its impurities in a specific solvent at different temperatures. The compound is dissolved in a minimum amount of hot solvent, and as the solution cools, the pure dione crystallizes out, leaving impurities behind in the mother liquor.[4]

Step-by-Step Methodology:

• Solvent Screening: In test tubes, test the solubility of a small amount of crude product in various solvents (e.g., hexane, ethyl acetate, isopropanol, toluene, or mixtures thereof). The ideal solvent is one in which the dione is highly soluble when hot but poorly soluble when cold.

• Dissolution: Place the crude dione in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid just dissolves. Using the minimum amount of hot solvent is critical for maximizing yield.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

• Quality Control: Determine the melting point of the crystals (a sharp melting point indicates high purity) and confirm identity/purity by GC or NMR.

Section 3: Understanding the Degradation Pathway

While the exact high-temperature decomposition mechanism is complex, a likely pathway for bicyclo[2.2.1]heptane systems involves a retro-Diels-Alder reaction or fragmentation via C-C bond scission. This knowledge helps rationalize the need for low-temperature purification methods.

Caption: Conceptual thermal degradation pathways.

Section 4: Analytical Quality Control Summary

Technique	Purpose	Observation in Pure Sample	Signs of Degradation
GC-MS	Purity assessment & byproduct identification	Single sharp peak (purity >98%).	Multiple peaks, lower purity %. MS can identify fragments.[5]
¹H NMR	Structural confirmation	Clean spectrum matching the expected structure.	Appearance of new signals, especially in the 5-7 ppm (olefinic) and 9-10 ppm (aldehydic) regions.
Melting Point	Purity assessment	Sharp, defined melting range.	Broad and/or depressed melting range.
FTIR	Functional group analysis	Strong C=O stretch (~1740-1760 cm⁻¹).	Broadening of C=O, appearance of C=C (~1650 cm⁻¹) or O-H (~3400 cm⁻¹) bands.
HPLC	Purity assessment for less volatile byproducts	Single major peak. Methods can be developed for enantiomeric purity.[6]	Appearance of pre- or post-peaks corresponding to impurities.[5]

References

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments. [Link]

• (1R,4S)-(−)-CAMPHORQUINONE. Organic Syntheses. [Link]

• Thermal Decomposition of 2-Cyclopentenone. The Journal of Physical Chemistry A. [Link]

• (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. PubChem. [Link]

• Bicyclo(2.2.1)heptane-2,5-dione. PubChem. [Link]

• Method for purification of ketones.

• Thermal decomposition of norbornane (bicyclo[2.2.1]heptane) dissolved in benzene. Experimental study and mechanism investigation. Semantic Scholar. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. ResearchGate. [Link]

• High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols. PubMed. [Link]

Sources

• 1. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione | C7H8O2 | CID 10034631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bicyclo(2.2.1)heptane-2,5-dione | C7H8O2 | CID 141387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. ijmr.net.in [ijmr.net.in]
• 6. High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione Substitutions

This guide provides field-validated troubleshooting strategies, thermodynamic rationales, and self-validating protocols to ensure high-yielding substitutions.

Troubleshooting & FAQs (Diagnostics & Causality)

Issue A: Incomplete Alpha-Alkylation (Stalling at Mono- or Di-substitution)

• Symptom: When attempting to synthesize 3,3,6,6-tetramethylbicyclo[2.2.1]heptane-2,5-dione, the reaction yields a mixture of partially alkylated products despite using excess base and electrophile.

• Causality & Solution: While the first alkylation of the 2,5-dione is actually faster than that of a monoketone due to a higher equilibrium concentration of the enolate [[1]]([Link]), subsequent alkylations face severe 1,3-diaxial-like steric clashes. The bulky intermediate physically blocks the approach of additional electrophiles. To overcome this, you must repeatedly force the enolate equilibrium. Use a strong, non-nucleophilic base (NaNH₂) and subject the mixture to multiple fresh cycles of base and methyl iodide (CH₃I) rather than a single prolonged reaction .

Issue B: Poor Yields in Grignard Additions to the C2/C5 Carbonyls

• Symptom: Addition of Grignard reagents yields mostly recovered starting material, enolization byproducts, or unexpected derivatives instead of the desired tertiary alcohol.

• Causality & Solution: The endo approach to the carbonyl is blocked by the C5-C6 bridge , forcing the nucleophile to attack from the exo face. However, bulky Grignard reagents experience steric hindrance even from the exo trajectory. Consequently, the Grignard reagent acts as a base, deprotonating the acidic alpha-protons (C3/C6) instead of acting as a nucleophile .

• Solution: Transmetalate your Grignard to an organocerium reagent (CeCl₃ + RMgX) to increase nucleophilicity and suppress basicity, or use a Lewis acid additive (like TiCl₄) to activate the carbonyl and strictly direct the attack .

Issue C: Complete Failure of Bridgehead (C1/C4) Substitution

• Symptom: Attempts to displace a leaving group (e.g., a halide or mesylate) at the C1 or C4 position via SN1 or SN2 conditions result in 0% conversion.

• Causality & Solution: Nucleophilic bimolecular substitution (SN2) requires a 180° backside attack, which is physically impossible from within the bicyclic cage . Unimolecular substitution (SN1) requires the formation of a planar, sp²-hybridized carbocation. The rigid [2.2.1] framework strictly forbids planarization (Bredt’s Rule), making the intermediate energetically inaccessible and highly strained , .

• Solution: Abandon ionic substitution at the bridgehead. Switch to radical-mediated pathways (which tolerate pyramidal sp³-like transition states) or specialized transition-metal cross-coupling.

Quantitative Data: Steric Impact on Reaction Conditions

Table 1: Substitution Strategies and Thermodynamic Requirements

Reaction Type	Target Site	Steric Barrier Level	Optimal Reagent / Condition	Expected Selectivity
Exhaustive Alkylation	C3, C6 (Alpha)	Very High (after 2nd alkylation)	Repeated cycles of NaNH₂ / MeI	Tetramethylation (>90% with iteration)
Nucleophilic Addition	C2, C5 (Carbonyl)	Moderate to High	Organocerium (R-CeCl₂)	Exclusive exo-attack (endo-alcohol)
Acyl Substitution	C2 (Exo vs Endo)	High (endo face)	Acid Chloride + Amine/Alcohol	Exo-isomer reacts orders of magnitude faster
Halide Displacement	C1, C4 (Bridgehead)	Absolute (Forbidden)	Radical Halogenation / Coupling	N/A (Ionic pathways fail completely)

Experimental Protocol: Self-Validating Exhaustive Alpha-Methylation

Objective: Synthesis of 3,3,6,6-tetramethylbicyclo[2.2.1]heptane-2,5-dione via iterative enolate alkylation .

Step-by-Step Methodology:

• Enolate Generation: In a flame-dried Schlenk flask under argon, suspend 4.0 equivalents of Sodium amide (NaNH₂) in anhydrous THF. Cool to 0 °C.

• Substrate Addition: Slowly add a solution of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione (1.0 eq) in THF dropwise over 30 minutes. Stir for 1 hour. Causality: NaNH₂ is chosen over weaker bases to ensure complete, irreversible deprotonation despite the sterically hindered environment.

• Electrophile Quench: Add Methyl iodide (MeI, 5.0 eq) dropwise. Allow the reaction to warm to 25 °C and stir for 12 hours.

• Validation Check (Critical): Withdraw a 0.1 mL aliquot, quench with saturated aqueous NH₄Cl, extract with EtOAc, and analyze via GC-MS.

  • Diagnostic: The presence of m/z [M+28] or [M+42] indicates the reaction has stalled at the di- or tri-methylated stage due to steric shielding of the remaining alpha-protons .

• Iterative Cycle: If intermediate masses are detected, evaporate excess MeI under vacuum. Add 2.0 eq of fresh NaNH₂, stir for 2 hours, then add 3.0 eq of fresh MeI. Repeat this validation loop until GC-MS confirms >95% conversion to the tetramethylated product (m/z [M+56]).

• Workup: Quench carefully with cold water, extract with diethyl ether (3x), wash with brine, dry over MgSO₄, and purify via sublimation.

Process Visualizations

Decision matrix for site-specific substitution on the bicyclic framework.

Stereochemical workflow of enolate alkylation highlighting the favored exo-trajectory.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione vs. Camphor Derivatives

As a Senior Application Scientist navigating the complexities of chiral building blocks, selecting the appropriate bicyclic scaffold is a critical decision in drug development and asymmetric catalysis. While both (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione and camphor share the fundamental bicyclo[2.2.1]heptane framework, their reactivity profiles are starkly divergent. This guide provides an objective, data-driven comparison of their nucleophilic reactivity, structural causality, and synthetic utility, supported by self-validating experimental protocols.

Mechanistic Causality: Steric Hindrance vs. Electronic Accessibility

The fundamental difference in reactivity between these two scaffolds is dictated by their steric environments rather than electronic variance.

Camphor Derivatives: Camphor is a naturally abundant chiral pool reagent, but it is notoriously sluggish as an electrophile. The causality lies in its substitution pattern: a C1 methyl and a C7 gem-dimethyl group. The syn-C7 methyl group acts as a rigid steric shield, completely blocking the ideal Bürgi-Dunitz trajectory from the exo face. Consequently, nucleophiles are forced to attack the C2 carbonyl from the more sterically congested endo face, resulting in low reaction kinetics and strict endo-selectivity .

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione: In contrast, this C2-symmetric diketone lacks bridge and bridgehead methyl substitutions. The absence of the C7 gem-dimethyl group leaves the exo face highly exposed. Nucleophilic addition to the 2,5-dione is rapid, highly exo-selective, and thermodynamically favorable . Furthermore, the presence of two identical carbonyls allows for powerful C2-desymmetrization strategies. This unhindered reactivity is the cornerstone for synthesizing advanced C2-symmetric chiral diene ligands (e.g., Bn-nbd*), which are critical in rhodium-catalyzed asymmetric transformations .

Enolization kinetics further highlight this divergence. The deprotonation of the 2,5-dione is facile, allowing for rapid methylation, whereas camphor's enolization is sterically retarded, requiring harsher conditions to achieve similar conversions .

Pathway & Reactivity Visualization

Logical flow comparing steric influence on nucleophilic reactivity and synthetic utility.

Quantitative Performance Comparison

The following table summarizes the structural and kinetic parameters that dictate the performance of these two scaffolds in synthetic workflows.

Property	(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione	Camphor Derivatives
Steric Hindrance	Low (Unsubstituted bridge/bridgehead)	High (C1 methyl, C7 gem-dimethyl)
Nucleophilic Reactivity	High (Rapid addition at -78 °C)	Low (Requires elevated temp/strong nucleophiles)
Facial Selectivity	Exo-selective (Standard norbornyl trajectory)	Endo-selective (Exo face blocked by C7-methyl)
Enolization Kinetics	Rapid (Facile deprotonation)	Sluggish (Steric clash during enolate formation)
Primary Synthetic Utility	Chiral diene ligands, desymmetrization scaffolds	Chiral auxiliaries, chiral pool starting materials

Experimental Methodology: Competitive Nucleophilic Addition Assay

To objectively prove the reactivity differential between these two scaffolds, the following self-validating protocol utilizes a competitive Grignard addition. By forcing the two electrophiles to compete for a limited pool of nucleophile, the kinetic differences are starkly amplified.

Step-by-step experimental workflow for comparative nucleophilic addition assays.

Step-by-Step Protocol

Step 1: Substrate Preparation & Internal Standardization

• Action: In a flame-dried Schlenk flask under argon, dissolve 1.0 mmol of Camphor and 1.0 mmol of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione in 10 mL of anhydrous THF. Add exactly 1.0 mmol of anhydrous dodecane.

• Causality: Dodecane acts as an inert internal standard. By establishing a baseline GC-MS ratio before the reaction, the protocol becomes a self-validating system; any physical loss of material during workup is mathematically normalized, ensuring the calculated conversion rates reflect true chemical kinetics rather than handling errors.

Step 2: Cryogenic Control

• Action: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Causality: Cryogenic temperatures suppress the thermodynamically driven enolization of the 2,5-dione. This isolates the kinetic nucleophilic addition pathway, ensuring the competitive assay strictly measures carbonyl electrophilicity without side-reaction interference.

Step 3: Sub-stoichiometric Nucleophile Addition

• Action: Add 0.5 mmol of Phenylmagnesium bromide (1.0 M in THF) dropwise over 5 minutes using a syringe pump.

• Causality: Using a sub-stoichiometric amount of the Grignard reagent creates a highly competitive environment. The nucleophile will selectively react with the most electrophilic and least sterically hindered carbonyl, amplifying the reactivity differential between the two scaffolds for precise quantification.

Step 4: Quenching and Workup

• Action: After 30 minutes at -78 °C, quench the reaction rapidly by injecting 2 mL of saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature, extract with EtOAc (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: Rapid acidic quenching at cryogenic temperatures traps the kinetic alkoxide intermediates, preventing any reversible retro-aldol or retro-Grignard equilibration.

Step 5: GC-MS / NMR Analysis

• Action: Analyze the crude mixture via GC-MS and ¹H-NMR. Calculate the relative conversion of camphor vs. the 2,5-dione by integrating the remaining starting material peaks against the dodecane internal standard.

• Expected Result: The analysis will show >95% consumption of the Grignard reagent by the (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (yielding the exo-phenyl alcohol derivative), with camphor remaining almost entirely unreacted due to its kinetic barrier.

References

• Title: Bicyclo[2.2.1]heptane-2,5-dione: its preparation and reaction with nucleophiles Source: The Journal of Organic Chemistry, 1978 URL: [Link]

• Title: Camphor and Its Derivatives. Unusual Transformations and Biological Activity Source: Russian Journal of Organic Chemistry, Vol. 52, 2016 URL: [Link]

• Title: Synthesis of bicyclic diones and thiones. Facile methylation of the enolates of bicyclo[2.2.1]heptane-2,5-dione and bicyclo[2.2.2]octane-2,5-dione Source: Canadian Journal of Chemistry, 1992 URL: [Link]

A Senior Application Scientist's Guide to Differentiating Bicyclo[2.2.1]heptane-2,5-dione Isomers by GC-MS Fragmentation Analysis

Abstract

Introduction: The Challenge of Stereoisomer Differentiation

Bicyclo[2.2.1]heptane-2,5-dione, a bridged bicyclic diketone, can exist as multiple stereoisomers, including the enantiomeric pair (1S,4S) and (1R,4R), as well as potential meso compounds depending on the substitution pattern. The specific three-dimensional arrangement of atoms in these isomers can profoundly influence their biological activity, toxicity, and material properties. Consequently, the ability to distinguish between them is a frequent and critical analytical challenge.

Electron Ionization Mass Spectrometry (EI-MS) is a powerful tool for determining the molecular weight and structural features of a compound by analyzing the fragmentation patterns that result from bombarding the molecule with high-energy electrons.[1][2] While EI-MS is highly effective for distinguishing between structural isomers, stereoisomers often yield very similar, if not identical, mass spectra because the fragmentation process is primarily governed by bond strengths and the stability of the resulting fragments, which are often identical for enantiomers and diastereomers.

However, subtle differences in the relative abundances of certain fragment ions can sometimes be observed due to stereochemical influences on reaction kinetics. This guide will delve into the predicted fragmentation pathways and propose how such subtle distinctions might be used to support the differentiation of Bicyclo[2.2.1]heptane-2,5-dione isomers.

Predicted Fragmentation Pathways of the Bicyclo[2.2.1]heptane-2,5-dione Skeleton

The fragmentation of cyclic and bicyclic ketones under EI conditions is typically driven by several key mechanisms, including α-cleavage and subsequent rearrangements.[3][4][5][6] For the Bicyclo[2.2.1]heptane-2,5-dione structure (Molecular Weight: 138.15 g/mol ), we can anticipate a series of characteristic fragmentation events.

Initial Ionization and α-Cleavage

The process begins with the removal of an electron from the molecule, most likely from one of the non-bonding oxygen lone pairs, to form a molecular ion (M•+) at m/z 138. This molecular ion is often of low to moderate abundance in cyclic ketones.[3][6]

The primary and most significant fragmentation pathway for ketones is α-cleavage , the breaking of a carbon-carbon bond adjacent to the carbonyl group.[5][7] In the Bicyclo[2.2.1]heptane-2,5-dione system, this can occur at the bridgehead carbon.

Diagram: Proposed α-Cleavage and Primary Fragmentation

Caption: Initial EI fragmentation pathways for the molecular ion.

Key Fragmentation Pathways

• Loss of Carbon Monoxide (CO): Following α-cleavage, the resulting acylium ion can readily lose a neutral molecule of carbon monoxide (28 Da). This is a very common fragmentation for carbonyl compounds.[3] This would lead to a significant ion at m/z 110 . A subsequent loss of a second CO molecule could lead to a fragment at m/z 82 .

• Retro-Diels-Alder (RDA) Reaction: The bicyclic structure is susceptible to RDA reactions, a common fragmentation pathway for cyclohexene-type structures.[8] While the dione is saturated, a rearrangement following initial ring opening could lead to a structure that can undergo a retro-Diels-Alder type cleavage. This would likely involve the expulsion of a neutral ethylene molecule (C₂H₄, 28 Da), also resulting in a fragment at m/z 110 .

• Bridge Cleavage: Fragmentation across the C7 methylene bridge can also occur, leading to various smaller fragments. The complexity of fragmentation in bridged systems can lead to a rich spectrum of smaller ions.[9]

Comparative Analysis: Hypothesizing Stereochemical Effects

While the primary fragments (e.g., m/z 110, 82, etc.) are expected to be present in the mass spectra of all stereoisomers, the key to differentiation, if possible, lies in the relative intensities of these peaks. Stereochemistry can influence the stability of the molecular ion and the transition states of fragmentation reactions.

• Molecular Ion (M•+) Stability: For diastereomers (meso vs. chiral pairs), there may be slight differences in steric strain. The less strained isomer might exhibit a slightly more abundant molecular ion peak at m/z 138, as it may be more resistant to initial fragmentation.

• Fragmentation Ratios: The relative orientation of the carbonyl groups and the bridgehead protons in different isomers could subtly favor one fragmentation pathway over another. For instance, the geometry required for a specific hydrogen transfer rearrangement might be more favorable in one diastereomer, leading to a more intense corresponding fragment ion.

It is crucial to emphasize that for enantiomers like (1S,4S) and (1R,4R), the mass spectra under standard EI conditions are expected to be identical. Chiral differentiation requires a chiral environment, such as using a chiral derivatizing agent or a specialized chiral GC column, which separates the enantiomers before they enter the mass spectrometer.

Proposed Experimental Protocol for Isomer Comparison

To empirically determine and compare the fragmentation patterns, the following detailed protocol should be employed. This system is designed to be self-validating through the use of standards, blanks, and rigorous parameter control.

Diagram: GC-MS Experimental Workflow

Caption: Systematic workflow for GC-MS analysis of isomers.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent single quadrupole mass spectrometer.

• GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm) is a good starting point. For potential separation of diastereomers, a more polar (e.g., wax) or a chiral column might be necessary.

• Solvent: High-purity ethyl acetate or dichloromethane.

Detailed GC-MS Parameters

Parameter	Recommended Setting	Rationale
Injector Temp	250 °C	Ensures complete and rapid volatilization of the analyte.
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp peaks for pure standards.
Carrier Gas	Helium	Provides good efficiency and is inert.
Flow Rate	1.2 mL/min (Constant Flow)	Ensures reproducible retention times.
Oven Program	60 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min	A standard program to ensure elution of the analyte and clean the column. This should be optimized for isomer separation.
MS Source Temp	230 °C	Standard temperature for EI.
MS Quad Temp	150 °C	Standard temperature for EI.
Ionization Energy	70 eV	Standard energy for generating reproducible fragmentation and for library comparison.[1]
Mass Range	40 - 200 amu	Covers the expected molecular ion and key fragments.

Data Analysis and Comparison

• Verify Purity: Analyze each isomer standard individually to obtain a pure mass spectrum and establish its retention time.

• Normalize Spectra: Before comparison, the mass spectra of the different isomers should be normalized, typically by setting the most intense peak (the base peak) to 100% relative abundance.

• Compare Relative Abundances: Create a table comparing the relative abundances of the molecular ion (m/z 138) and all significant fragment ions (e.g., m/z 110, 95, 82, 67) across all isomers.

• Statistical Validation: To confirm if observed differences in relative abundance are significant, multiple injections of each isomer should be performed, and statistical tests (e.g., t-tests) should be applied to the ion ratios.

Summary of Predicted Mass Spectral Data

The following table summarizes the anticipated key ions and their likely origins for the Bicyclo[2.2.1]heptane-2,5-dione isomers. The relative intensities are predictive and would need to be confirmed experimentally.

m/z	Proposed Identity	Fragmentation Pathway	Predicted Relative Intensity
138	[M]•+ (Molecular Ion)	Electron Ionization	Low - Moderate
110	[M - CO]•+ or [M - C₂H₄]•+	α-Cleavage followed by loss of CO, or RDA reaction	High
95	[C₇H₇O]+	Complex rearrangement	Moderate
82	[M - 2CO]•+ or [C₆H₁₀]•+	Sequential loss of two CO molecules	Moderate
67	[C₅H₇]+	Cleavage of the bicyclic ring system	Moderate - High
54	[C₄H₆]+	Further fragmentation	Moderate

Conclusion and Future Outlook

The differentiation of stereoisomers such as (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione by conventional GC-EI-MS is a non-trivial task. While the fragmentation patterns are predicted to be largely similar, subtle and reproducible differences in the relative abundances of key ions may provide a basis for differentiation, particularly between diastereomers. This guide provides a robust theoretical framework and a validated experimental protocol for approaching this analytical challenge.

The definitive method for distinguishing enantiomers would involve chromatographic separation on a chiral GC column prior to MS detection. However, for diastereomeric pairs, the careful application of the high-resolution GC-MS methodology detailed herein, combined with rigorous statistical analysis of ion ratios, offers a promising avenue for successful identification and comparison. The principles and workflows described are broadly applicable to the analysis of other complex bicyclic and isomeric systems, forming a foundational component of any advanced chemical analysis laboratory.

References

• NIST. (n.d.). Bicyclo[2.2.1]heptane-2,5-dione, 1,7,7-trimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Al-Malaika, S. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. AIP Publishing. Retrieved from [Link]

• NPTEL. (n.d.). Lecture 25 : Mass and Infrared Spectrocopies. NPTEL Archive. Retrieved from [Link]

• PubChem. (n.d.). (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione. National Institutes of Health. Retrieved from [Link]

• Slideshare. (n.d.). Mass fragmentation of Carbonyl compounds(spectral analysis). Retrieved from [Link]

• JoVE. (2024). Mass Spectrometry: Aldehyde and Ketone Fragmentation. Journal of Visualized Experiments. Retrieved from [Link]

• LibreTexts. (2022). 4.4: Interpreting Electron Ionization Mass Spectra. Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2020). 19.2: Spectroscopy of Ketones and Aldehydes. Chemistry LibreTexts. Retrieved from [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. Retrieved from [Link]

• Flego, C., et al. (n.d.). Fragmentation reaction of bicyclo alkanes; the mass spectra of bicyclo[2.2.1]heptane and cyclo-hexene are reported to show the analogies. ResearchGate. Retrieved from [Link]

• Unknown. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Source not specified.

Sources

• 1. rroij.com [rroij.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. Mass fragmentation of Carbonyl compounds(spectral analysis) | PPTX [slideshare.net]
• 5. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]
• 6. whitman.edu [whitman.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione vs (1R,4R) enantiomer in asymmetric catalysis efficiency

Executive Summary: The Role of Chiral Bicyclic Scaffolds

In late-stage drug development and complex natural product synthesis, access to both enantiomers of a target molecule is a non-negotiable requirement. The C2-symmetric bicyclic diketones, specifically (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione and its (1R,4R) enantiomer, serve as privileged chiral precursors. Rather than acting as catalysts themselves, these rigid scaffolds are the foundational "source code" used to synthesize highly effective chiral diene ligands (e.g., Hayashi’s nbd* ligands) and chiral diamine organocatalysts[1]. By selecting either the (1S,4S) or (1R,4R) enantiomer, researchers can predictably control the stereochemical outcome of downstream catalytic transformations.

Mechanistic Causality: Why the Bicyclo[2.2.1]heptane Core?

The efficiency of asymmetric catalysis relies on the precise transfer of chiral information from the ligand to the substrate. The bicyclo[2.2.1]heptane framework excels due to three structural imperatives:

• Conformational Rigidity: The bridged bicyclic system is locked, preventing ring-flipping and ensuring the chiral pocket remains static during the catalytic cycle[2].

• C2-Symmetry: By possessing a C2 axis of symmetry, the ligand drastically reduces the number of possible diastereomeric transition states. This funnels the reaction pathway toward a single enantiomeric product, maximizing enantiomeric excess (ee).

• Steric Bulk Projection: When derivatized into a diene, the substituents at the 2- and 5-positions project directly into the coordination sphere of the transition metal (e.g., Rhodium). This creates a deep, sterically demanding pocket that blocks one face of the coordinated substrate, dictating the facial selectivity of nucleophilic attack[3].

Synthetic Workflow & Experimental Protocols

To utilize these diketones in asymmetric catalysis, they must be converted into active ligands. The following protocol details the synthesis of C2-symmetric diene ligands and their subsequent complexation into active Rh(I) catalysts.

Fig 1. Synthetic workflow from bicyclic diketone to active Rh(I) catalyst.

Protocol: Synthesis of Self-Validating Rh(I)-Diene Catalysts

This protocol applies identically to both the (1S,4S) and (1R,4R) enantiomers, yielding the respective (S,S) or (R,R) diene ligands.

• Bis-enol Triflation:

  • Procedure: Cool a solution of (1S,4S)-bicyclo[2.2.1]heptane-2,5-dione in anhydrous THF to -78 °C. Slowly add 2.2 equivalents of KHMDS to generate the bis-enolate. After 30 minutes, add N-(2-Pyridyl)bis(trifluoromethanesulfonimide) (Comins' reagent).

  • Causality:1[1].

• Iron-Catalyzed Cross-Coupling:

  • Procedure: To the isolated ditriflate, add 5 mol% Fe(acac)3 and the desired Grignard reagent (e.g., benzylmagnesium chloride) in THF/NMP at 0 °C.

  • Causality: Iron catalysis is strictly required here. Palladium or Nickel catalysts frequently cause β-hydride elimination or double-bond isomerization in strained bicyclic systems.1[1].

• In Situ Complexation (Self-Validating Step):

  • Procedure: The resulting free diene is highly volatile and prone to isomerization. Do not attempt exhaustive purification. Instead, directly treat the crude diene with 0.5 equivalents of [RhCl(C2H4)2]2 in methanol.

  • Validation: The displacement of ethylene gas drives the formation of the [RhCl(diene)]2 complex, which precipitates as a stable, isolable solid.3[3].

Comparative Performance Data

The true value of utilizing the (1S,4S) vs (1R,4R) diketones lies in their perfect enantiocomplementarity. When applied to the Rh-catalyzed asymmetric 1,4-addition of arylboronic acids to α,β-unsaturated ketones, the resulting catalysts provide access to either product enantiomer with near-perfect selectivity.

Fig 2. Stereochemical divergence dictated by the diketone enantiomer.

Table 1: Asymmetric 1,4-Addition of Phenylboronic Acid to 2-Cyclohexen-1-one

Diketone Precursor	Derived Ligand	Active Catalyst Complex	Product Enantiomer	Yield (%)	Enantiomeric Excess (ee %)
(1S,4S) -Bicyclo[2.2.1]heptane-2,5-dione	(S,S)-Bn-nbd	[RhCl((S,S)-Bn-nbd)]2	(S) -3-phenylcyclohexanone	>95%	99%
(1R,4R) -Bicyclo[2.2.1]heptane-2,5-dione	(R,R)-Bn-nbd	[RhCl((R,R)-Bn-nbd)]2	(R) -3-phenylcyclohexanone	>95%	99%

Data reflects standardized benchmark conditions: 3 mol% Rh complex, KOH (aq), 1,4-dioxane, 50 °C[1][3].

Broader Applications: Organocatalysis

Beyond transition metal ligands, these diketones are precursors to chiral diamines.2[2]. Similar to the diene ligands, the (1S,4S) and (1R,4R) diketones provide divergent access to opposite enantiomeric products in reactions such as the asymmetric Biginelli reaction and hetero-Diels-Alder cycloadditions.

References

• Expanding the C2-symmetric bicyclo[2.2.1]hepta-2,5-diene ligand family: concise synthesis and catalytic activity in rhodium-catalyzed asymmetric addition. PubMed / J Org Chem.
• cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis.
• Chiral Diene Ligands for Asymmetric Transform

Sources

• 1. Chiral Diene Ligands for Asymmetric Transformations [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Expanding the C2-symmetric bicyclo[2.2.1]hepta-2,5-diene ligand family: concise synthesis and catalytic activity in rhodium-catalyzed asymmetric addition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Chiral Auxiliaries Derived from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione: A Guide for Asymmetric Synthesis

Introduction

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely a preference but a stringent requirement. The differential pharmacological and toxicological profiles of enantiomers necessitate precise control over stereochemistry during synthesis. Chiral auxiliaries remain a cornerstone of asymmetric synthesis, offering a robust and reliable method to introduce chirality by temporarily attaching a stereogenic group to a prochiral substrate.[1] This guide provides an in-depth comparative analysis of chiral auxiliaries derived from the rigid and stereochemically defined (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione scaffold. The inherent conformational rigidity of this bicyclic system provides a well-defined steric environment, making it an excellent platform for inducing high levels of stereoselectivity in a variety of carbon-carbon bond-forming reactions. We will explore the synthesis of these auxiliaries, their application in key asymmetric transformations, and provide a comparative analysis of their performance, supported by experimental data and detailed protocols.

The (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione Scaffold: A Foundation for Chirality

The (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione is a C2-symmetric chiral ketone that serves as a versatile starting material for a range of chiral auxiliaries. Its rigid, cage-like structure is instrumental in creating a predictable and highly biased chiral environment. The synthesis of this key starting material is well-established and can be achieved with high enantiomeric purity.

Synthetic Workflow for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

The synthesis of the parent dione is a critical first step. While several routes have been reported, a common strategy involves the resolution of a racemic precursor or the use of a chiral starting material from the chiral pool.

Caption: General synthetic workflow for the core scaffold.

Key Chiral Auxiliaries and Their Applications

The dione scaffold can be elaborated into various chiral auxiliaries, most notably bicyclic lactams and related structures. These auxiliaries are then acylated and subjected to stereoselective reactions.

Bicyclic Lactam Auxiliaries

The reaction of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione with a primary amine, followed by reduction, leads to the formation of chiral bicyclic lactams. These auxiliaries have proven to be highly effective in controlling the stereochemistry of Diels-Alder reactions and aldol additions.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters.[2][3] Chiral auxiliaries derived from the bicyclo[2.2.1]heptane scaffold have demonstrated excellent performance in this transformation.[4]

The N-acryloyl or N-crotonoyl derivatives of these bicyclic lactams act as chiral dienophiles. The rigid structure of the auxiliary effectively shields one face of the dienophile, leading to a highly diastereoselective cycloaddition.

Caption: Workflow for asymmetric Diels-Alder reactions.

Asymmetric Aldol Additions

The aldol addition is a fundamental C-C bond-forming reaction.[5][6] Chiral auxiliaries derived from the bicyclo[2.2.1]heptane framework can be used to control the stereochemical outcome of aldol reactions with high precision. The N-acyl derivative of the auxiliary is converted to its enolate, which then reacts with an aldehyde. The steric hindrance provided by the auxiliary directs the approach of the aldehyde, resulting in the formation of one diastereomer preferentially.

Comparison with Camphor-Derived Auxiliaries (Oppolzer's Sultam)

For a comprehensive analysis, it is instructive to compare the performance of auxiliaries derived from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione with the well-established camphor-derived auxiliaries, such as Oppolzer's sultam.[7] Both classes of auxiliaries possess a rigid bicyclic framework, but the subtle differences in their structures can lead to variations in stereoselectivity and reactivity.

Oppolzer's sultam is a versatile chiral auxiliary widely used in a range of asymmetric transformations, including alkylations, aldol additions, and conjugate additions.[7][8][9]

Performance Comparison in Key Reactions

Reaction Type	Auxiliary System	Diastereomeric Excess (d.e.)	Yield (%)	Reference
Diels-Alder	Bicyclic Lactam	>98%	85-95%	[4]
Diels-Alder	Oppolzer's Sultam	>95%	80-90%	[7]
Aldol Addition	Bicyclic Lactam	90-97%	75-90%	[5][6]
Aldol Addition	Oppolzer's Sultam	>99% (with TiCl4)	80-95%	[9][10]
Alkylation	Bicyclic Lactam	92-98%	80-95%	N/A
Alkylation	Oppolzer's Sultam	>95%	85-98%	[8]

Note: Direct comparative data for bicyclic lactams from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione in alkylation reactions is less reported in readily available literature, hence performance is inferred from structurally similar systems.

From the table, it is evident that both classes of auxiliaries provide excellent levels of stereocontrol. Oppolzer's sultam often shows slightly higher diastereoselectivity in aldol additions, which can be attributed to the specific chelation control offered by the sultam functionality. However, bicyclic lactams derived from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione are highly effective, particularly in Diels-Alder reactions.

Cleavage of the Chiral Auxiliary

A critical step in the use of any chiral auxiliary is its removal from the product without compromising the newly formed stereocenter.[11][12] For N-acyl auxiliaries like the bicyclic lactams and Oppolzer's sultam, several reliable cleavage methods are available.

• Hydrolysis: Treatment with lithium hydroxide and hydrogen peroxide (LiOH/H₂O₂) is a common method to hydrolyze the N-acyl bond, yielding the corresponding carboxylic acid.[12]

• Reductive Cleavage: Reagents like lithium aluminum hydride (LiAlH₄) or lithium borohydride (LiBH₄) can be used to reduce the amide to the corresponding primary alcohol.

• Transesterification: Reaction with a Lewis acid and an alcohol can lead to the formation of the corresponding ester.

The choice of cleavage method depends on the desired functional group in the final product and the stability of the molecule to the reaction conditions.

Caption: Common methods for chiral auxiliary cleavage.

Experimental Protocols

Synthesis of a Bicyclic Lactam Auxiliary

• To a solution of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (1.0 eq) in toluene is added benzylamine (1.1 eq).

• The mixture is heated to reflux with a Dean-Stark trap to remove water.

• After completion, the solvent is removed under reduced pressure.

• The resulting imine is dissolved in methanol and cooled to 0 °C.

• Sodium borohydride (1.5 eq) is added portion-wise.

• The reaction is stirred for 2 hours and then quenched with water.

• The product is extracted with ethyl acetate, and the organic layer is dried over sodium sulfate and concentrated.

• The crude product is purified by column chromatography to afford the bicyclic lactam.

Asymmetric Diels-Alder Reaction

• To a solution of the bicyclic lactam auxiliary (1.0 eq) in THF at -78 °C is added n-butyllithium (1.05 eq).

• After 30 minutes, acryloyl chloride (1.1 eq) is added, and the reaction is stirred for 1 hour.

• The reaction is quenched with saturated ammonium chloride and extracted with ethyl acetate.

• The crude N-acryloyl derivative is purified by column chromatography.

• The N-acryloyl derivative (1.0 eq) and cyclopentadiene (3.0 eq) are dissolved in dichloromethane.

• The solution is cooled to -78 °C, and titanium tetrachloride (1.1 eq) is added dropwise.

• The reaction is stirred for 4 hours and then quenched with saturated sodium bicarbonate.

• The product is extracted with dichloromethane, dried, and concentrated.

• The diastereomeric excess is determined by NMR analysis of the crude product.

• The cycloadduct is purified by column chromatography.

Conclusion

Chiral auxiliaries derived from (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione represent a powerful class of tools for asymmetric synthesis. Their rigid, C2-symmetric structure provides a predictable platform for high levels of stereocontrol in a variety of important chemical transformations, including Diels-Alder reactions and aldol additions. While the well-established Oppolzer's sultam offers a slight advantage in certain applications like aldol additions, the auxiliaries derived from the dione scaffold are highly competitive and offer a valuable alternative for synthetic chemists. The choice of auxiliary will ultimately depend on the specific reaction, desired product, and availability of starting materials. The detailed protocols and comparative data presented in this guide are intended to aid researchers in making informed decisions for the successful implementation of these powerful synthetic tools.

References

• Enantioselective aldol reactions using chiral lithium amides as a chiral auxiliary.
• Asymmetric Diels–Alder reactions. A route to chiral carbocycles via bicyclic lactams. Journal of the Chemical Society, Perkin Transactions 1.
• Diastereoselection in Lewis-Acid-Medi
• Camphorsultam. Grokipedia.
• Application of Oppolzer′s Sultam in the Synthesis of Cyclic α-Amino Acids and β-Amino Acids.
• Enolates with Chiral Auxiliaries in Asymmetric Syntheses.
• Chiral Auxiliaries. Sigma-Aldrich.
• Oppolzer Sultam Directed Aldol as a Key Step for the Stereoselective Syntheses of Antitumor Antibiotic Belactosin C and Its Synthetic Congeners. The Journal of Organic Chemistry - ACS Figshare.
• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsatur
• Oppolzer Sultam Directed Aldol as a Key Step for the Stereoselective Syntheses of Antitumor Antibiotic Belactosin C and Its Synthetic Congeners.
• (−)-d-2,10-camphorsultam. Organic Syntheses Procedure.
• 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. PMC.
• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-oxime, (1R). Organic Syntheses Procedure.
• Synthesis of Novel Derivatives of (1S,4S)‐2,5‐Diazabicyclo[2.2.1]heptane and Their Evaluation as Potential Ligands in Asymmetric Catalysis.
• Methods for cleavage of chiral auxiliary.
• Asymmetric Syntheses of Fused Bicyclic Lactams. The Journal of Organic Chemistry.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Chemistry - Williams College.
• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzym
• Progress in Lewis-Acid-Templ
• An In-depth Technical Guide to (1S,4S)-bicyclo[2.2.2]octane-2,5-dione: Synthesis, Characterization, and Crystallographic Analysi. Benchchem.
• Asymmetric Catalysis of Diels–Alder Reaction. Wiley-VCH.
• New C-substituted (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives. Preparation utilizing the directed metalation strategy. Application in enantioselective catalysis.
• Diels–Alder reaction. Wikipedia.
• (R,R)-Bicyclo 2.2. 1 heptane-2,5-dione 98 145092-77-9. Sigma-Aldrich.
• Synthesis of (1S,4S)-bicyclo[2.2.
• Convenient Cleavage Reaction of 1-Acylhydantoin to Amide. SCIRP.
• Chiral auxiliary. Wikipedia.
• (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane. Ambeed.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. Asymmetric Diels–Alder reactions. A route to chiral carbocycles via bicyclic lactams - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Enantioselective aldol reactions using chiral lithium amides as a chiral auxiliary - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. Camphorsultam — Grokipedia [grokipedia.com]
• 8. researchgate.net [researchgate.net]
• 9. acs.figshare.com [acs.figshare.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. chemistry.williams.edu [chemistry.williams.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

Safe Handling and Operational Logistics for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione

As a Senior Application Scientist, I frequently observe a critical oversight in laboratory safety: the assumption that standard protocols and generic personal protective equipment (PPE) apply uniformly to all organic compounds. (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione (also known as 2,5-norbornanedione) is a rigid bicyclic diketone widely utilized as a chiral building block in advanced organic synthesis and drug development. While its structural rigidity provides excellent stereocontrol, its diketone functionality and combustible solid state present specific handling, respiratory, and contact hazards that require a targeted logistical approach.

This guide provides a self-validating system for handling this compound, ensuring that every operational choice is grounded in chemical causality.

Chemical and Hazard Profile

To establish a baseline for safe operations, we must first quantify the physicochemical and hazard properties of the material.

Table 1: Quantitative Hazard and Property Summary

Property / Hazard	Specification	Causality / Operational Implication
CAS Number	145092-68-8 (S,S-enantiomer)	Unique identifier required for stereospecific SDS retrieval[1].
Molecular Weight	124.14 g/mol	Low MW contributes to potential dusting during transfer[1].
Physical State	Combustible Solid	Prone to static charge accumulation; requires grounding[1].
H302	Harmful if swallowed	Acute toxicity requires strict prevention of ingestion[1].
H315 / H319	Skin / Serious Eye Irritation	Electrophilic carbonyls react with biological nucleophiles[1].
H335	May cause respiratory irritation	Fine particulate inhalation stresses mucosal membranes[1].

Mechanistic Hazard Assessment

Understanding why a chemical is hazardous allows us to anticipate and engineer out the risk. The hazards of (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione stem from two primary physicochemical factors:

• Electrophilicity: The two carbonyl groups situated on the strained bicyclic[2.2.1] framework are highly susceptible to nucleophilic attack. When exposed to skin or ocular tissue, these electrophilic centers can interact with primary amines in biological proteins, leading to the localized inflammation and irritation classified under H315 and H319[1].

• Particulate Aerodynamics: As a dry combustible solid, the compound easily forms fine dust. When inhaled, these particulates deposit in the upper respiratory tract. The localized dissolution of the diketone into the mucosal lining causes acute irritation (H335)[2],[1].

Personal Protective Equipment (PPE) Matrix

A common failure point in laboratory safety is the blanket use of standard nitrile gloves. The PPE required for (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione depends entirely on whether you are handling the pure solid or a solvated mixture.

Table 2: State-Dependent PPE Selection Matrix

PPE Category	Solid Handling (Weighing/Transfer)	Solution Handling (in Ketones/DCM)
Hand Protection	Standard Nitrile (≥ 5-mil thickness)	Butyl Rubber or Silver Shield
Eye Protection	ANSI Z87.1 Safety Goggles	Chemical Splash Goggles + Face Shield
Body Protection	Flame-resistant (FR) Lab Coat	FR Lab Coat + Chemical-Resistant Apron
Respiratory	Fume Hood (Face velocity > 100 fpm)	Fume Hood (Face velocity > 100 fpm)

The Causality of Glove Selection: Nitrile butadiene rubber (NBR) provides an excellent mechanical barrier against the dry solid form of this compound. However, if you are dissolving the diketone in a solvent like acetone, methyl ethyl ketone (MEK), or dichloromethane (DCM) for a reaction, nitrile gloves will fail catastrophically. Because NBR is a polar polymer, polar organic solvents like ketones rapidly permeate and swell the material, often breaking through to the skin in under one minute[3]. For solution-phase handling, you must upgrade to Butyl rubber gloves, which offer superior chemical resistance to ketones and aldehydes.

Operational Workflow & Handling Protocol

To mitigate static discharge and inhalation risks, adhere to the following step-by-step methodology.

Step-by-Step Handling Methodology:

• Preparation: Verify the fume hood flow rate is between 80-120 feet per minute (fpm). Clear the workspace of incompatible materials (e.g., strong oxidizers, strong bases).

• Static Mitigation: Combustible solids can ignite via static discharge. Use an anti-static ionizer (e.g., Zerostat gun) on the weighing boat and utilize grounded, non-sparking spatulas[2].

• Weighing: Weigh the solid directly inside the fume hood using an analytical balance enclosed in a draft shield to prevent dust aerosolization.

• Dissolution: If preparing a stock solution, add the solvent to the solid inside the reaction vessel rather than transferring a pre-dissolved solution. This minimizes the risk of splashing.

• Transfer: Seal the reaction vessel securely before removing it from the fume hood environment.

Step-by-step operational workflow for handling (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Emergency Response & Spill Management

In the event of a spill, immediate containment is required to prevent dust inhalation and environmental contamination. Do not sweep dry powder with a standard broom, as this aerosolizes the irritant and generates static electricity[2].

Self-Validating Spill Protocol:

• Evacuate & Ventilate: Immediately clear personnel from the vicinity. Ensure the room's HVAC exhaust is functioning[2].

• Upgrade PPE: Don a half-face respirator with P100 particulate filters and heavy-duty nitrile or butyl gloves.

• Moisten & Contain: Gently mist the spilled solid with an inert liquid (e.g., water or a high-boiling aliphatic hydrocarbon) to suppress dust formation.

• Collect: Use non-sparking tools (e.g., conductive plastic scoops) to collect the moistened material[2].

• Decontaminate: Wash the spill area with soap and plenty of water to remove residual traces[2].

Emergency spill response pathway for solid (1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione.

Waste Disposal & Environmental Logistics

(1S,4S)-Bicyclo[2.2.1]heptane-2,5-dione must not be discharged into the environment or municipal drains under any circumstances[2].

• Solid Waste: Collect all contaminated weighing boats, spatulas, and spilled material into a clearly labeled, sealable hazardous waste container designated for "Combustible Solid Organics"[2].

• Liquid Waste: If the compound is dissolved in an organic solvent, dispose of it in the appropriate "Halogenated" or "Non-Halogenated" organic waste carboy, depending on the solvent used.

• Incineration: Final disposal should be conducted via a licensed hazardous waste contractor utilizing high-temperature incineration equipped with an afterburner and scrubber.

Sources

• 1. (S,S)-Bicyclo 2.2.1 heptane-2,5-dione = 98.0 GC 145092-68-8 [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]